A Comprehensive Technical Guide to the Physical Properties of 1,1,2,2-Tetrachloroethane-d2
For researchers, scientists, and professionals in drug development, a thorough understanding of the physical characteristics of deuterated compounds is paramount for their effective application. This technical guide prov...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, a thorough understanding of the physical characteristics of deuterated compounds is paramount for their effective application. This technical guide provides an in-depth overview of the core physical properties of 1,1,2,2-Tetrachloroethane-d2 (CAS Number: 33685-54-0), a significant solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]
Core Physical and Chemical Properties
1,1,2,2-Tetrachloroethane-d2, with the chemical formula C₂D₂Cl₄, is the deuterated isotopologue of 1,1,2,2-tetrachloroethane.[3] It is primarily utilized as an NMR solvent, where the substitution of protons with deuterium (B1214612) atoms minimizes solvent interference in proton NMR spectra, thereby enhancing the clarity and resolution of the resulting data.[1]
Appearance and Odor: At room temperature, it exists as a colorless to pale-yellow liquid.[4] It possesses a characteristic sweet, chloroform-like odor.[4]
Purity and Isotopic Enrichment: For NMR applications, this solvent is typically available with a high degree of deuteration, often ≥99.5 atom % D.[5] The chemical purity is also high, generally ≥99% (CP).[5]
Quantitative Physical Data
The following tables summarize the key quantitative physical properties of 1,1,2,2-Tetrachloroethane-d2, facilitating easy comparison and reference.
Detailed experimental protocols for the determination of the physical properties of 1,1,2,2-Tetrachloroethane-d2 are not extensively published in standard literature, as these are routine measurements. However, the methodologies would follow established analytical chemistry principles.
Determination of Density: The density is typically determined using a calibrated pycnometer or a digital density meter. The instrument is first calibrated with a substance of known density, such as deionized water. The sample is then introduced, and its mass is measured at a precisely controlled temperature (e.g., 25 °C) to calculate the density.
Determination of Boiling Point: The boiling point is measured using a distillation apparatus. The liquid is heated, and the temperature at which the vapor pressure equals the atmospheric pressure (or a reduced pressure, as specified) is recorded as the boiling point. The pressure is measured with a manometer.
Determination of Melting Point: The melting point is determined using a melting point apparatus. A small sample is placed in a capillary tube and heated at a controlled rate. The temperature range over which the solid melts to a clear liquid is recorded as the melting point.
Determination of Refractive Index: The refractive index is measured using a refractometer, typically an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument measures the angle of refraction of light (usually the sodium D-line) as it passes through the sample at a controlled temperature (e.g., 20 °C).
Logical Relationships of Physical Properties
The following diagram illustrates the hierarchical relationship between the fundamental and derived physical properties of 1,1,2,2-Tetrachloroethane-d2.
Caption: Relationship between the physical properties of 1,1,2,2-Tetrachloroethane-d2.
1,1,2,2-Tetrachloroethane-d2 chemical structure and formula.
This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2, a deuterated solvent primarily utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. The document is intended for researchers,...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2, a deuterated solvent primarily utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering detailed information on its chemical structure, properties, and applications.
Chemical Structure and Formula
1,1,2,2-Tetrachloroethane-d2 is the deuterated isotopologue of 1,1,2,2-tetrachloroethane (B165197), where the two hydrogen atoms are replaced with deuterium (B1214612). This substitution is critical for its application in ¹H NMR spectroscopy, as deuterium is "silent" in the proton NMR spectrum, thus preventing solvent-signal interference.
Slightly soluble in water (3 g/L)[2][9][10]. Soluble in ether, chloroform, ethanol, tetrachloromethane, methanol, acetone, petroleum spirit, carbon disulfide, dimethyl formamide, and benzene[2][10].
Isotopic Purity
≥99.5 atom % D[3]; Deuteration degree min. 99.5%[1][9]
Experimental Protocols
Application as an NMR Solvent
1,1,2,2-Tetrachloroethane-d2 is primarily employed as a solvent in NMR spectroscopy for the characterization of organic structures.[8] Its high boiling point makes it suitable for high-temperature NMR experiments, for instance, in the analysis of polymers.[11]
Methodology for NMR Sample Preparation:
Analyte Preparation: Ensure the analyte to be studied is dry and free of residual solvents.
Solvent Selection: Choose 1,1,2,2-Tetrachloroethane-d2 for its appropriate chemical shift range and temperature stability for the desired experiment.
Dissolution: Dissolve a precisely weighed amount of the analyte in a known volume of 1,1,2,2-Tetrachloroethane-d2 (typically 0.5-0.7 mL for a standard 5 mm NMR tube).
Homogenization: Ensure complete dissolution by gentle vortexing or sonication.
Transfer: Transfer the solution to an NMR tube.
Analysis: Acquire the NMR spectrum. The absence of proton signals from the solvent allows for a clear and unobstructed view of the analyte's proton signals.[12]
Synthesis Overview
While detailed protocols for the deuteration of 1,1,2,2-tetrachloroethane are proprietary to manufacturers, the synthesis of the non-deuterated precursor is well-established. The general principle for producing the deuterated form involves the substitution of hydrogen atoms with deuterium.[12]
General Synthesis of 1,1,2,2-Tetrachloroethane (Non-Deuterated):
From Ethylene (B1197577): The catalytic addition of chlorine to ethylene is a common method that yields high-purity 1,1,2,2-tetrachloroethane.[13]
From Acetylene (B1199291): The reaction of acetylene with chlorine in the presence of a catalyst such as ferric chloride, using 1,1,2,2-tetrachloroethane as the solvent, can produce the target compound with high yield.[14]
The subsequent deuteration process would involve an isotopic exchange reaction to replace the protons with deuterons.
Visualizations
Logical Workflow for NMR Analysis
The following diagram illustrates the typical workflow for using 1,1,2,2-Tetrachloroethane-d2 in an NMR experiment.
Caption: Workflow for NMR analysis using 1,1,2,2-Tetrachloroethane-d2.
Conceptual Synthesis Pathway
This diagram outlines the conceptual steps for the synthesis of 1,1,2,2-Tetrachloroethane-d2.
Caption: Conceptual pathway for the synthesis of 1,1,2,2-Tetrachloroethane-d2.
Synthesis and Isotopic Purity of 1,1,2,2-Tetrachloroethane-d2: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis and isotopic purity determination of 1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄). This de...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and isotopic purity determination of 1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄). This deuterated solvent is a critical tool in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to obtain high-resolution spectra of complex molecules by minimizing solvent interference.[1] This document outlines a feasible synthetic pathway, details experimental protocols for both synthesis and purity analysis, and presents data in a structured format for clarity and comparison.
The synthesis involves a two-step process: the generation of acetylene-d2, followed by its direct chlorination.
A proposed two-step synthesis pathway for 1,1,2,2-Tetrachloroethane-d2.
Experimental Protocol: Synthesis
Step 1: Generation of Acetylene-d2 (C₂D₂)
This procedure should be performed in a well-ventilated fume hood due to the flammable nature of acetylene.
Apparatus Setup: Assemble a gas generation flask equipped with a dropping funnel and a gas outlet. The outlet should be connected to a series of traps: a cold trap (-78 °C, dry ice/acetone) to remove any unreacted deuterium oxide, a drying tube containing anhydrous calcium chloride, and finally to the reaction vessel for the chlorination step.
Reaction: Place calcium carbide (CaC₂) in the gas generation flask. Slowly add deuterium oxide (D₂O) from the dropping funnel onto the calcium carbide. The reaction will generate acetylene-d2 gas.
Reaction: CaC₂ + 2 D₂O → C₂D₂ + Ca(OD)₂
Purification: The generated acetylene-d2 gas is passed through the cold trap and drying tube to ensure it is free of moisture before the chlorination step.
Step 2: Chlorination of Acetylene-d2
Caution: The direct reaction of acetylene with chlorine can be explosive. This reaction must be carried out with extreme care, in a suitable solvent, and with appropriate safety measures in place.[2]
Reaction Setup: In a three-necked flask equipped with a gas inlet, a reflux condenser, and a stirrer, place previously synthesized 1,1,2,2-tetrachloroethane (or the deuterated analog if available) as a solvent.[2] Add a catalytic amount of ferric chloride (FeCl₃) or antimony pentachloride (SbCl₅).[2]
Gas Introduction: Bubble the purified acetylene-d2 gas and chlorine gas simultaneously through the solvent at a controlled rate. The reaction is exothermic, and the temperature should be maintained by the reflux of the solvent.[2] The reaction can be performed under reduced pressure to control the boiling point of the solvent.[2]
Reaction: C₂D₂ + 2 Cl₂ → C₂D₂Cl₄
Reaction Monitoring: The progress of the reaction can be monitored by observing the consumption of the gasses.
Work-up and Purification: Upon completion, the reaction mixture is cooled. The crude 1,1,2,2-tetrachloroethane-d2 can be purified by fractional distillation to remove the catalyst and any side products.
The isotopic purity of 1,1,2,2-tetrachloroethane-d2 is crucial for its application as an NMR solvent. The two primary methods for determining isotopic purity are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Workflow for the determination of isotopic purity of 1,1,2,2-Tetrachloroethane-d2.
Experimental Protocol: ¹H NMR Spectroscopy
¹H NMR spectroscopy is a direct method to quantify the amount of residual protons in the deuterated solvent.
Sample Preparation:
Accurately weigh a known amount of a certified internal standard (e.g., dimethyl sulfoxide, DMSO) into an NMR tube.
Add a known amount of the synthesized 1,1,2,2-tetrachloroethane-d2 to the same NMR tube.
Ensure the sample is homogeneous.
NMR Acquisition:
Acquire a quantitative ¹H NMR spectrum. Key parameters include:
A long relaxation delay (D1) to ensure full relaxation of all protons (typically 5 times the longest T1).
A sufficient number of scans for a good signal-to-noise ratio.
Proper phasing and baseline correction of the spectrum.
Data Analysis:
Integrate the area of the residual proton signal of 1,1,2,2-tetrachloroethane-d2 (a singlet).
Integrate the area of a well-resolved signal from the internal standard.
Calculate the molar ratio of the residual protio-solvent to the internal standard.
From the known amounts of the sample and the internal standard, calculate the atom % D.
Parameter
Description
Instrument
High-field NMR Spectrometer (e.g., 400 MHz or higher)
Nucleus
¹H
Internal Standard
Certified reference material (e.g., DMSO)
Key Acquisition Parameters
Long relaxation delay (D1), sufficient number of scans
Data Processing
Integration of residual proton signal and internal standard signal
Experimental Protocol: Mass Spectrometry
Mass spectrometry provides information on the distribution of isotopologues.
Sample Preparation:
Prepare a dilute solution of the synthesized 1,1,2,2-tetrachloroethane-d2 in a suitable volatile solvent (e.g., methanol).
Mass Spectrometry Analysis:
Analyze the sample using a high-resolution mass spectrometer (e.g., GC-MS with electron ionization or LC-MS with a suitable ionization source).
Acquire the mass spectrum in the region of the molecular ion peak.
Data Analysis:
Identify the isotopic cluster of the molecular ion. For 1,1,2,2-tetrachloroethane (C₂H₂Cl₄), the most abundant isotopologues will be determined by the natural abundance of ³⁵Cl and ³⁷Cl. For the deuterated analog (C₂D₂Cl₄), the mass will be shifted.
Determine the relative intensities of the peaks corresponding to the fully deuterated species (d2), the partially deuterated species (d1), and the non-deuterated species (d0).
Correct the measured intensities for the natural abundance of ¹³C.
Calculate the isotopic purity based on the relative abundances of the different isotopologues. A general method for this calculation has been described in the literature.[8]
Parameter
Description
Instrument
High-Resolution Mass Spectrometer (e.g., GC-MS, LC-MS)
Ionization Mode
Electron Ionization (EI) for GC-MS is common for small molecules
Analysis Mode
Full scan in the molecular ion region
Data Processing
Analysis of the isotopic cluster, correction for natural ¹³C abundance
Conclusion
The synthesis of 1,1,2,2-tetrachloroethane-d2 can be effectively achieved through the chlorination of acetylene-d2, a method adapted from the established industrial process for the non-deuterated analog. Rigorous analytical control using ¹H NMR spectroscopy and mass spectrometry is essential to confirm the high isotopic purity required for its primary application as a solvent in NMR spectroscopy. The detailed protocols and structured data presented in this guide offer a comprehensive resource for researchers and professionals involved in the synthesis and application of this important deuterated compound.
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2 (CAS Number 33685-54-0), a deuterated solvent with significant applic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2 (CAS Number 33685-54-0), a deuterated solvent with significant applications in analytical chemistry and material science. This document details its physicochemical properties, primary applications with experimental protocols, and relevant safety and toxicological data.
Core Compound Properties
1,1,2,2-Tetrachloroethane-d2 is the deuterated analogue of 1,1,2,2-tetrachloroethane, where the two hydrogen atoms are replaced with deuterium (B1214612).[1] This isotopic labeling is crucial for its primary application in Nuclear Magnetic Resonance (NMR) spectroscopy, as it minimizes solvent interference in proton NMR spectra.[1]
Table 1: Physicochemical Properties of 1,1,2,2-Tetrachloroethane-d2
The synthesis of 1,1,2,2-tetrachloroethane-d2 involves the deuteration of tetrachloroethane. While specific, detailed protocols for the deuterated compound are proprietary, the general synthesis of its non-deuterated counterpart involves the chlorination of acetylene.[4] A similar pathway using deuterated precursors would be employed for 1,1,2,2-tetrachloroethane-d2.
A simplified workflow for the synthesis of 1,1,2,2-tetrachloroethane.
Key Applications and Experimental Protocols
The primary application of 1,1,2,2-tetrachloroethane-d2 is as a solvent in NMR spectroscopy, particularly for high-temperature measurements of polymers and other materials with low solubility at room temperature.[5]
High-Temperature NMR Spectroscopy of Polymers
1,1,2,2-Tetrachloroethane-d2 is an ideal solvent for high-temperature NMR due to its high boiling point and ability to dissolve a wide range of polymers.
Experimental Protocol: ¹³C NMR of Poly(ethylene-co-1-decene) at 110 °C (Generalized)
This protocol is based on the application described for analyzing ethylene (B1197577) copolymers.[5]
Sample Preparation:
Accurately weigh 50-100 mg of the polymer sample.
Place the polymer in a 5 mm NMR tube.
Add approximately 0.6 mL of 1,1,2,2-tetrachloroethane-d2 to the NMR tube.
Cap the tube securely.
Gently heat the sample in a heating block to facilitate dissolution, ensuring the temperature remains below the solvent's boiling point.
NMR Spectrometer Setup:
Set the NMR spectrometer's variable temperature unit to the target temperature (e.g., 110 °C). Allow the temperature to equilibrate.
Insert the sample into the spectrometer.
Lock and shim the spectrometer on the deuterium signal of the solvent.
Data Acquisition:
Acquire the ¹³C NMR spectrum. Typical parameters may include a 90° pulse width, a relaxation delay of 5-10 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.
An In-depth Technical Guide to the Deuteration Degree and Enrichment of 1,1,2,2-Tetrachloroethane-d2
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the deuteration degree and enrichment of 1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄), a critical deuter...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the deuteration degree and enrichment of 1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄), a critical deuterated solvent in scientific research. This document outlines the quantitative specifications, detailed experimental protocols for its analysis, and the underlying principles of its synthesis and quality control.
Quantitative Data Summary
The deuteration degree and isotopic enrichment are critical parameters that define the quality and utility of 1,1,2,2-Tetrachloroethane-d2, primarily in applications such as Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Commercially available 1,1,2,2-Tetrachloroethane-d2 typically boasts a high level of deuterium (B1214612) incorporation. Below is a summary of typical product specifications from various suppliers.
The synthesis of 1,1,2,2-Tetrachloroethane-d2 involves the incorporation of deuterium atoms in place of hydrogen atoms. A plausible synthetic route is the chlorination of deuterated acetylene (B1199291) (acetylene-d2).[6]
The process for the non-deuterated analogue involves the direct reaction of acetylene with chlorine, often using 1,1,2,2-tetrachloroethane (B165197) itself as a solvent and a catalyst such as ferric chloride or antimony pentachloride.[6] To achieve a high degree of deuteration, the starting material, acetylene, must be isotopically enriched with deuterium.
The logical workflow for producing and verifying high-purity 1,1,2,2-Tetrachloroethane-d2 is outlined below:
Synthesis and Quality Control Workflow for 1,1,2,2-Tetrachloroethane-d2.
Experimental Protocols for Determination of Deuteration Degree and Enrichment
Accurate determination of the deuteration degree and isotopic enrichment is paramount for ensuring the quality of 1,1,2,2-Tetrachloroethane-d2. The primary analytical techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique for determining the isotopic purity of deuterated compounds.[7] Both proton (¹H) and deuterium (²H) NMR can be utilized.
3.1.1. Quantitative Proton NMR (¹H NMR)
This method quantifies the residual protons in the deuterated solvent.
Objective: To determine the percentage of deuterium incorporation by quantifying the remaining proton signals.[8]
Sample Preparation:
Accurately weigh a known amount of a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into an NMR tube.
Add a precise volume or weight of the 1,1,2,2-Tetrachloroethane-d2 sample to the NMR tube.
Thoroughly mix the contents until the standard is completely dissolved.
Instrumentation and Parameters:
Spectrometer: 400 MHz or higher field NMR spectrometer.
Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[8]
Pulse Angle: 30° to ensure full relaxation between scans.[8]
Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest. A longer delay (e.g., 30-60 seconds) is recommended for accurate quantification.
Number of Scans (ns): Sufficient to obtain a high signal-to-noise ratio for the residual proton signal and the internal standard (typically 16 or more).
Data Processing and Analysis:
Apply Fourier transformation to the Free Induction Decay (FID).
Perform phase and baseline correction.
Integrate the residual ¹H signal of 1,1,2,2-Tetrachloroethane (a singlet) and the signal of the internal standard.
Calculate the molar concentration of the residual protons relative to the known concentration of the internal standard.
The deuteration degree is calculated as:
Deuteration Degree (%) = (1 - (moles of residual protons / total moles of 1,1,2,2-Tetrachloroethane)) * 100
3.1.2. Deuterium NMR (²H NMR)
This method directly observes the deuterium nuclei.
Objective: To directly measure the deuterium signal and compare it to a reference for quantification.
Sample Preparation: Similar to ¹H NMR, a deuterated internal standard with a known concentration can be used. Alternatively, the ERETIC (Electronic REference To access In vivo Concentrations) method can be used, which employs an electronically generated reference signal.
Instrumentation and Parameters:
Spectrometer: Equipped with a deuterium probe or a broadband probe tunable to the deuterium frequency.
Pulse Sequence: A standard single-pulse experiment.
Relaxation Delay (d1): Sufficiently long to allow for complete relaxation of the deuterium nucleus, which can be shorter than for protons.
Number of Scans (ns): Generally higher than for ¹H NMR due to the lower gyromagnetic ratio of deuterium.
Data Processing and Analysis:
Process the data similarly to ¹H NMR.
Integrate the deuterium signal of 1,1,2,2-Tetrachloroethane-d2 and the internal standard.
Calculate the concentration of the deuterated species and thereby the isotopic enrichment.
Experimental Workflow for NMR-based Determination of Deuteration Degree.
High-Resolution Mass Spectrometry (HRMS)
HRMS is a highly sensitive technique used to determine the isotopic distribution of a compound and thus its isotopic enrichment.
Objective: To measure the relative abundance of the different isotopologues of 1,1,2,2-Tetrachloroethane.
Sample Preparation:
Prepare a dilute solution of 1,1,2,2-Tetrachloroethane-d2 in a suitable volatile solvent (e.g., methanol, acetonitrile).
Instrumentation and Parameters:
Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap, TOF).
Ionization Source: Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI) if derivatization is performed. For a volatile compound like this, Gas Chromatography-Mass Spectrometry (GC-MS) with EI is common.
Mass Analyzer Mode: Full scan mode with high resolution to resolve the isotopic peaks.
Data Processing and Analysis:
Acquire the mass spectrum of the sample.
Identify the molecular ion cluster for 1,1,2,2-Tetrachloroethane. The monoisotopic mass of the fully deuterated species (C₂D₂³⁵Cl₄) is approximately 169.89 Da.
Measure the intensities of the peaks corresponding to the different isotopologues (containing ¹H, ²H, ³⁵Cl, ³⁷Cl). The presence of chlorine isotopes will result in a characteristic isotopic pattern.
The isotopic enrichment is calculated by comparing the observed isotopic distribution to the theoretical distribution for a given enrichment level. The relative abundance of the ion containing no deuterium (d₀), one deuterium (d₁), and two deuterium atoms (d₂) are used to calculate the enrichment.[9]
Experimental Workflow for HRMS-based Determination of Isotopic Enrichment.
Conclusion
The high deuteration degree and isotopic enrichment of 1,1,2,2-Tetrachloroethane-d2 are essential for its effective use in demanding research applications, particularly as a solvent in NMR spectroscopy. The rigorous quality control, employing techniques like quantitative NMR and HRMS, ensures that researchers and drug development professionals have access to a reliable and high-purity product. The detailed protocols and workflows provided in this guide offer a framework for the analysis and understanding of this important deuterated compound.
Solubility and miscibility of 1,1,2,2-Tetrachloroethane-d2.
An In-depth Technical Guide on the Solubility and Miscibility of 1,1,2,2-Tetrachloroethane-d2 Introduction 1,1,2,2-Tetrachloroethane-d2 (D2-TCE) is the deuterated isotopologue of 1,1,2,2-tetrachloroethane (B165197), a ha...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Solubility and Miscibility of 1,1,2,2-Tetrachloroethane-d2
Introduction
1,1,2,2-Tetrachloroethane-d2 (D2-TCE) is the deuterated isotopologue of 1,1,2,2-tetrachloroethane (B165197), a halogenated hydrocarbon. The substitution of protium (B1232500) with deuterium (B1214612) can introduce subtle changes in the physicochemical properties of a molecule, including its density, boiling point, and interactions with solvents. This technical guide provides a comprehensive overview of the available data and methodologies for determining the solubility and miscibility of 1,1,2,2-tetrachloroethane-d2, a compound of interest in specialized research and analytical applications.
It is important to note that specific quantitative solubility data for 1,1,2,2-tetrachloroethane-d2 is not extensively documented in publicly available literature. However, the solubility and miscibility of its non-deuterated counterpart, 1,1,2,2-tetrachloroethane, are well-established. Given that deuteration typically has a minimal impact on the solubility of small molecules, the data for the non-deuterated form serves as a reliable proxy for estimating the solubility of the deuterated compound.
Physicochemical Properties
A summary of the key physicochemical properties of 1,1,2,2-tetrachloroethane is presented in Table 1. These properties are fundamental to understanding its solubility behavior.
Property
Value
Molecular Formula
C2H2Cl4
Molar Mass
167.85 g/mol
Density
1.59 g/cm³
Boiling Point
146.5 °C
Melting Point
-43 °C
Appearance
Colorless liquid
Solubility and Miscibility Data
The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. Miscibility, on the other hand, is the property of liquids to mix in all proportions, forming a homogeneous solution.
Aqueous Solubility
1,1,2,2-Tetrachloroethane is sparingly soluble in water. This is due to its nonpolar nature, which limits its ability to form strong intermolecular interactions with the highly polar water molecules.
Solvent
Solubility ( g/100 mL)
Temperature (°C)
Water
0.29
20
Solubility in Organic Solvents
1,1,2,2-Tetrachloroethane is readily miscible with a wide range of common organic solvents. Its nonpolar character allows it to dissolve in other nonpolar or weakly polar solvents.
Solvent
Miscibility
Ethanol
Miscible
Diethyl Ether
Miscible
Acetone
Miscible
Benzene
Miscible
Chloroform
Miscible
Carbon Tetrachloride
Miscible
Experimental Protocols for Solubility Determination
The determination of solubility and miscibility involves several established experimental techniques. The choice of method depends on the nature of the solute and solvent, as well as the required precision of the measurement.
Protocol for Determining Aqueous Solubility (Shake-Flask Method)
The shake-flask method is a widely used technique for determining the solubility of a substance in water.
Preparation: An excess amount of 1,1,2,2-tetrachloroethane-d2 is added to a known volume of deionized water in a sealed flask.
Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.
Phase Separation: The mixture is allowed to stand undisturbed to allow for the separation of the aqueous and organic phases. If necessary, centrifugation can be used to facilitate this separation.
Sampling and Analysis: A sample of the clear aqueous phase is carefully withdrawn. The concentration of the dissolved 1,1,2,2-tetrachloroethane-d2 in the aqueous sample is then determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).
Calculation: The solubility is calculated from the measured concentration and expressed in units such as g/100 mL or mol/L.
Protocol for Determining Miscibility with Organic Solvents
Miscibility is typically determined by simple visual observation.
Mixing: A known volume of 1,1,2,2-tetrachloroethane-d2 is added to a known volume of the organic solvent in a clear, sealed container (e.g., a test tube or vial).
Observation: The mixture is agitated and then allowed to stand.
Assessment: The mixture is visually inspected for the presence of a single, clear phase or multiple layers. The formation of a single, homogeneous phase indicates that the two liquids are miscible. The presence of distinct layers or cloudiness indicates that they are immiscible or partially miscible. This process can be repeated with varying proportions of the two liquids to confirm miscibility across all concentrations.
Visualizations
Logical Workflow for Solubility and Miscibility Determination
The following diagram illustrates a logical workflow for the systematic determination of the solubility and miscibility of a compound like 1,1,2,2-tetrachloroethane-d2.
Caption: Workflow for solubility and miscibility determination.
Conclusion
While specific experimental data for 1,1,2,2-tetrachloroethane-d2 is scarce, a robust understanding of its solubility and miscibility can be derived from the well-documented properties of its non-deuterated analog. It is expected to be sparingly soluble in water and miscible with a wide array of organic solvents. The experimental protocols outlined in this guide provide a systematic approach for the precise determination of these properties, which is crucial for its effective application in research and development. For any critical applications, it is recommended that these properties be experimentally verified.
Foundational
1,1,2,2-Tetrachloroethane-d2 safety data sheet and handling precautions.
An In-depth Technical Guide to the Safe Handling of 1,1,2,2-Tetrachloroethane-d2 For Researchers, Scientists, and Drug Development Professionals This guide provides comprehensive safety information and handling precautio...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Safe Handling of 1,1,2,2-Tetrachloroethane-d2
For Researchers, Scientists, and Drug Development Professionals
This guide provides comprehensive safety information and handling precautions for 1,1,2,2-Tetrachloroethane-d2 (CAS No. 33685-54-0), a deuterated solvent commonly employed in Nuclear Magnetic Resonance (NMR) spectroscopy and as an intermediate in chemical synthesis. Due to its significant health hazards, strict adherence to safety protocols is imperative.
Hazard Identification and Classification
1,1,2,2-Tetrachloroethane-d2 is classified as a highly toxic substance. It is fatal if it comes into contact with the skin or is inhaled.[1][2][3] Ingestion of this substance is also highly toxic.[4] It is categorized as a possible human carcinogen (IARC Group 2B) and is toxic to aquatic life with long-lasting effects.[1][4]
All work with 1,1,2,2-Tetrachloroethane-d2 must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][8]
Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]
4.2. Personal Protective Equipment (PPE)
Hand Protection: Wear suitable chemical-resistant gloves (e.g., Viton®, Barrier®) at all times. Check for leaks and impermeability before use.[3]
Eye and Face Protection: Use safety glasses with side shields or chemical goggles. A face shield is required when there is a splash hazard.[4][5]
Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks with a higher risk of exposure, chemical-resistant aprons or full-body suits may be necessary.[4]
Respiratory Protection: If engineering controls are insufficient or during emergency situations, use a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type ABEK) or a self-contained breathing apparatus (SCBA).[4][5]
4.3. General Hygiene Practices
Avoid all personal contact, including inhalation of vapors.[8]
Do not eat, drink, or smoke in areas where this chemical is handled or stored.[8]
Wash hands thoroughly with soap and water after handling and before breaks.[4]
Remove contaminated clothing immediately and launder it separately before reuse.[8]
4.4. Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, strong bases, and certain metals.[2][8]
Keep containers tightly closed and properly labeled.[4]
Store in a locked cabinet or other secure area to restrict access.[3]
Experimental Workflow: Preparation of an NMR Sample
The following diagram illustrates a safe workflow for preparing an NMR sample using 1,1,2,2-Tetrachloroethane-d2.
Caption: Safe workflow for NMR sample preparation.
Emergency Procedures
6.1. First-Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]
Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with large amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[2]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[9]
6.2. Accidental Release Measures
Minor Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.[4] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for hazardous waste disposal.[8]
Major Spills: Evacuate the area immediately and call for emergency response. Prevent the spill from entering drains or waterways.[1]
6.3. Fire-Fighting Measures
1,1,2,2-Tetrachloroethane-d2 is not combustible.[8]
In case of a fire in the surrounding area, use extinguishing media appropriate for the fire, such as dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam.[10]
Firefighters should wear full protective clothing and a self-contained breathing apparatus (SCBA).[10]
Hazardous decomposition products, including hydrogen chloride gas and carbon oxides, may be produced in a fire.[4]
Disposal Considerations
Dispose of 1,1,2,2-Tetrachloroethane-d2 and any contaminated materials as hazardous waste in accordance with all applicable federal, state, and local regulations. Do not allow the chemical to enter drains or the environment.[1]
Toxicological Information
Routes of Exposure: Inhalation, skin absorption, ingestion, and eye contact.[6]
Acute Effects: Exposure can cause irritation to the skin, eyes, nose, and throat.[6] It may lead to central nervous system depression, with symptoms including headache, dizziness, nausea, and vomiting.[4] High exposure can cause severe liver and kidney damage.[6]
Chronic Effects: Long-term exposure may result in significant liver and kidney damage and neurological effects.[6]
Carcinogenicity: Classified as an IARC Group 2B carcinogen, indicating it is possibly carcinogenic to humans.[4]
This technical guide is intended to provide essential safety information. Always consult the most current Safety Data Sheet (SDS) from your supplier before working with 1,1,2,2-Tetrachloroethane-d2 and ensure you are fully trained in its safe handling and emergency procedures.
The Chloroform Conundrum: An In-depth Technical Guide to the Discovery and History of Tetrachloroethanes
For Researchers, Scientists, and Drug Development Professionals Introduction Tetrachloroethanes, a group of chlorinated hydrocarbons, hold a significant yet cautionary place in the annals of industrial chemistry. Initial...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tetrachloroethanes, a group of chlorinated hydrocarbons, hold a significant yet cautionary place in the annals of industrial chemistry. Initially lauded for their potent solvent properties, their history is marked by a dramatic rise in industrial applications followed by a sharp decline due to the discovery of their profound toxicity. This technical guide provides a comprehensive overview of the discovery, synthesis, historical applications, and the evolving understanding of the toxicological effects of the two primary isomers: 1,1,2,2-tetrachloroethane (B165197) and 1,1,1,2-tetrachloroethane (B165186).
Discovery and Early History
The journey of tetrachloroethanes began in the mid-19th century with the pioneering work of French chemist Auguste Laurent . In 1836 , Laurent first synthesized both 1,1,2,2-tetrachloroethane and 1,1,1,2-tetrachloroethane[1]. His work was part of a broader exploration into the substitution reactions of chlorine with organic compounds, a field that was then in its infancy.
Initially, these compounds remained largely laboratory curiosities. It wasn't until the early 20th century that their powerful solvent capabilities were recognized, leading to their widespread industrial adoption. 1,1,2,2-Tetrachloroethane, in particular, gained prominence under trade names such as Acetylene (B1199291) Tetrachloride, Bonoform, Cellon, and Westron[1].
Synthesis of Tetrachloroethanes
Several methods have been developed for the synthesis of tetrachloroethanes, with the choice of method often depending on the desired isomer and the available feedstock.
Synthesis of 1,1,2,2-Tetrachloroethane
The primary industrial production of 1,1,2,2-tetrachloroethane has historically involved the addition of chlorine to acetylene or the chlorination of ethylene (B1197577) and its derivatives.
This method, while effective, is potentially hazardous due to the explosive nature of acetylene and chlorine mixtures.
Experimental Protocol: Synthesis of 1,1,2,2-Tetrachloroethane from Acetylene and Chlorine [2]
Reaction Principle: The direct addition of chlorine to acetylene. To mitigate the risk of explosion, the reaction is typically carried out in a solvent, often 1,1,2,2-tetrachloroethane itself.
Apparatus: A reaction vessel equipped with a gas inlet, a reflux condenser, and a stirring mechanism. The system is maintained under reduced pressure.
Reagents:
Dry acetylene gas
Dry chlorine gas
Catalyst: Ferric chloride (FeCl₃) or antimony pentachloride (SbCl₅)
Solvent: 1,1,2,2-tetrachloroethane
Procedure:
The reaction vessel is charged with 1,1,2,2-tetrachloroethane and the catalyst.
The mixture is heated to reflux under reduced pressure.
Dry acetylene and chlorine gases are continuously introduced into the refluxing solvent. The heat of the exothermic reaction is absorbed by the evaporation of the solvent and removed by the reflux condenser.
The reaction is monitored, and the product, 1,1,2,2-tetrachloroethane, is continuously withdrawn.
Yield: This process can achieve a yield of up to 97% based on acetylene[2].
Alternative routes involve the chlorination of ethylene, ethane, or 1,2-dichloroethane[1]. These methods can be achieved through direct chlorination or oxychlorination.
Reaction Principle: The liquid-phase chlorination of 1,1,2-trichloroethane in the presence of a catalyst.
Apparatus: A reaction vessel equipped for heating, stirring, gas inlet, and product distillation.
Reagents:
1,1,2-Trichloroethane
Chlorine gas
Catalyst: Anhydrous aluminum chloride (AlCl₃)
Procedure:
A mixture of 1,1,2-trichloroethane and anhydrous aluminum chloride is placed in the reaction vessel and stirred.
The mixture is heated to approximately 90°C, at which point the introduction of chlorine gas is initiated.
The reaction temperature is maintained between 110°C and 115°C.
As the reaction proceeds, the product mixture, along with hydrogen chloride gas, is distilled off.
Fresh 1,1,2-trichloroethane and catalyst are continuously added to the reactor while the product is withdrawn.
Yield: This process can achieve over 96% conversion of 1,1,2-trichloroethane to 1,1,2,2-tetrachloroethane[3].
Synthesis of 1,1,1,2-Tetrachloroethane
1,1,1,2-Tetrachloroethane is primarily produced as a byproduct in other chlorination processes or through the specific chlorination of 1,1,2-trichloroethane.
This method directly yields the asymmetrical isomer.
Experimental Protocol: Synthesis of 1,1,1,2-Tetrachloroethane by Chlorination of 1,1,2-Trichloroethane
Reaction Principle: The direct chlorination of 1,1,2-trichloroethane. This reaction can produce a mixture of isomers, with conditions optimized to favor the 1,1,1,2-isomer.
Apparatus: A suitable reaction vessel with inlets for reactants, a condenser, and a means for temperature control.
Reagents:
1,1,2-Trichloroethane
Chlorine gas
Procedure:
1,1,2-Trichloroethane is introduced into the reactor.
Chlorine gas is bubbled through the liquid at a controlled rate.
The reaction temperature and pressure are maintained to optimize the formation of 1,1,1,2-tetrachloroethane.
The resulting product mixture is then purified, typically by distillation, to separate the desired isomer from byproducts and unreacted starting material.
1,1,1,2-Tetrachloroethane can also be produced in high purity by the isomerization of its symmetrical counterpart.
Experimental Protocol: Isomerization of 1,1,2,2-Tetrachloroethane [4]
Reaction Principle: The rearrangement of the chlorine atoms in 1,1,2,2-tetrachloroethane to form 1,1,1,2-tetrachloroethane.
Apparatus: A reactor suitable for liquid-phase reactions with temperature control.
Reagents:
1,1,2,2-Tetrachloroethane
Catalyst: Aluminum chloride (AlCl₃)
Procedure:
1,1,2,2-Tetrachloroethane is mixed with the aluminum chloride catalyst.
The mixture is heated to facilitate the isomerization reaction.
The reaction progress is monitored, and upon completion, the catalyst is removed.
The resulting 1,1,1,2-tetrachloroethane is purified by distillation.
Physical and Chemical Properties
The two isomers of tetrachloroethane exhibit distinct physical and chemical properties, which are summarized in the tables below.
Table 1: Physical and Chemical Properties of 1,1,2,2-Tetrachloroethane
Table 2: Physical and Chemical Properties of 1,1,1,2-Tetrachloroethane
Property
Value
Molecular Formula
C₂H₂Cl₄
Molar Mass
167.85 g/mol
Appearance
Colorless liquid
Odor
Sweet, chloroform-like
Density
1.553 g/cm³
Melting Point
-68 °C
Boiling Point
130.5 °C
Solubility in Water
1.1 g/L
Vapor Pressure
9.7 mmHg at 20 °C
Historical Applications and Industrial Significance
The early 20th century saw a surge in the use of 1,1,2,2-tetrachloroethane due to its excellent solvent properties. Its primary applications included:
Solvent: It was widely used as a solvent for oils, fats, waxes, resins, and cellulose (B213188) acetate[5]. Its non-flammability made it an attractive alternative to other volatile solvents.
Chemical Intermediate: A significant portion of 1,1,2,2-tetrachloroethane production was as a feedstock for the synthesis of other chlorinated hydrocarbons, such as trichloroethylene, tetrachloroethylene, and 1,2-dichloroethylene[1][5].
Other Uses: It also found applications in paint removers, varnishes, lacquers, and as a fumigant and insecticide[5].
The production of 1,1,2,2-tetrachloroethane in the United States peaked in the mid-20th century. In 1967, approximately 440 million pounds were produced[5]. However, growing awareness of its toxicity led to a sharp decline in production, falling to an estimated 34 million pounds by 1974[5]. Commercial production as an end-product in the U.S. had largely ceased by the late 1980s[5][6].
1,1,1,2-Tetrachloroethane had more limited commercial applications, primarily serving as a solvent and as an intermediate in the synthesis of other chemicals[4].
Discovery of Toxicity and Health Effects
The widespread industrial use of 1,1,2,2-tetrachloroethane soon led to reports of adverse health effects in exposed workers. Its high toxicity, particularly its hepatotoxicity, became a major concern.
Toxicological Profile
Both isomers of tetrachloroethane are toxic, but 1,1,2,2-tetrachloroethane is considered to be significantly more hazardous.
Exposure to 1,1,2,2-tetrachloroethane can lead to a range of acute and chronic health problems:
Acute Effects: Inhalation of high concentrations can cause central nervous system depression, leading to symptoms such as dizziness, headache, and nausea. It is also an irritant to the eyes and respiratory tract[7].
Chronic Effects: Long-term exposure is strongly associated with severe liver damage, including jaundice and an enlarged liver. Neurological effects such as tremors and numbness have also been reported in chronically exposed individuals[7].
Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified 1,1,2,2-tetrachloroethane as a Group C, possible human carcinogen, based on animal studies that showed an increased incidence of liver tumors in mice[6]. The International Agency for Research on Cancer (IARC) has classified it as Group 3, not classifiable as to its carcinogenicity to humans[6].
Regulatory History and Decline in Use
The growing body of evidence regarding the toxicity of 1,1,2,2-tetrachloroethane prompted regulatory action and a significant shift in industrial practices.
Occupational Exposure Limits: The National Institute for Occupational Safety and Health (NIOSH) established a recommended exposure limit (REL) for 1,1,2,2-tetrachloroethane of 1 part per million (ppm) as a time-weighted average (TWA) for up to a 10-hour workday[7][8]. The Occupational Safety and Health Administration (OSHA) set a permissible exposure limit (PEL) of 5 ppm TWA[8].
Environmental Regulations: The EPA has regulated 1,1,2,2-tetrachloroethane under various statutes, including the Clean Air Act and the Resource Conservation and Recovery Act (RCRA)[5]. As a hazardous waste, its disposal is strictly controlled[5].
Shift to Safer Alternatives: The high toxicity of 1,1,2,2-tetrachloroethane led to a search for safer alternatives in both solvent applications and as a chemical intermediate. This, coupled with stricter regulations, resulted in the dramatic decline of its production and use.
Visualizing the History and Synthesis of Tetrachloroethanes
To provide a clearer understanding of the key milestones and chemical processes discussed, the following diagrams have been generated using the DOT language.
Caption: A timeline of the key events in the history of tetrachloroethanes.
Caption: Key synthesis pathways for 1,1,2,2- and 1,1,1,2-tetrachloroethane.
Conclusion
The history of tetrachloroethanes serves as a compelling case study in the evolution of industrial chemistry and toxicology. From their discovery in the 19th century to their rise as industrial workhorses and subsequent fall from favor due to severe health risks, their story underscores the critical importance of thorough toxicological assessment and regulatory oversight in the chemical industry. While their use has been drastically curtailed, they remain relevant as environmental contaminants and as a reminder of the delicate balance between chemical innovation and human and environmental health. For researchers and professionals in drug development, the metabolic pathways and toxicological profiles of these compounds can offer valuable insights into the broader field of halogenated hydrocarbon toxicity.
1,1,2,2-Tetrachloroethane: A Synthetic Compound with No Known Natural Occurrence
A Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary 1,1,2,2-Tetrachloroethane (B165197) is a synthetic chlorinated hydrocarbon that is not known to occur naturally in the e...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary
1,1,2,2-Tetrachloroethane (B165197) is a synthetic chlorinated hydrocarbon that is not known to occur naturally in the environment.[1][2][3][4] Its presence in various environmental matrices is a direct result of human industrial activity. Historically, it was utilized as a solvent and as a chemical intermediate in the synthesis of other chlorinated compounds like trichloroethylene (B50587) and tetrachloroethylene.[4][5] Although its production and use have significantly declined due to its toxicity, it persists as a contaminant in some areas.[4] This guide provides a comprehensive overview of the environmental occurrence of 1,1,2,2-tetrachloroethane, detailing its detection in various environmental media and the analytical methods employed for its quantification.
Environmental Occurrence: A Consequence of Anthropogenic Release
Contrary to any potential for natural synthesis, 1,1,2,2-tetrachloroethane is exclusively of anthropogenic origin.[1][2][3][4] Its release into the environment has been primarily through industrial emissions, including fugitive emissions during its production and use, as well as from disposal at hazardous waste sites.[1][3]
Atmospheric Presence
Once released, a significant portion of 1,1,2,2-tetrachloroethane enters the atmosphere, where it is relatively stable.[6] The primary degradation pathway in the atmosphere is reaction with photochemically produced hydroxyl radicals, with an estimated half-life of about 54 days.[3]
Aqueous Contamination
1,1,2,2-Tetrachloroethane has been detected in surface water, groundwater, and drinking water, typically in areas near industrial or waste disposal sites.[1][3][7] In water, it can undergo hydrolysis, particularly under alkaline conditions, to form trichloroethylene.[3] Volatilization is also a significant process for its removal from surface waters.[3]
Soil and Sediment Contamination
In soil, 1,1,2,2-tetrachloroethane is expected to have low adsorption, leading to potential leaching into groundwater.[3] Anaerobic biodegradation in soil and sediment can occur, leading to its degradation.[3]
Quantitative Data on Environmental Occurrence
The following tables summarize the reported concentrations of 1,1,2,2-tetrachloroethane in various environmental samples. It is crucial to note that these are not natural background levels but are indicative of contamination.
Table 1: Concentration of 1,1,2,2-Tetrachloroethane in Air
Experimental Protocols for Detection and Quantification
The analysis of 1,1,2,2-tetrachloroethane in environmental samples typically involves chromatographic techniques coupled with sensitive detectors.
Sample Collection and Preparation
Air: Air samples are commonly collected by adsorption onto a solid sorbent material like Tenax, followed by thermal desorption for analysis.[8] Alternatively, whole air samples can be collected in passivated canisters.[8]
Water: Water samples are typically collected in glass vials with zero headspace to prevent volatilization. For analysis, purge and trap methods are frequently employed, where the volatile organic compounds are purged from the water sample with an inert gas and trapped on a sorbent material.[4]
Soil and Sediment: For solid matrices, methods such as headspace analysis or solvent extraction are used to isolate the 1,1,2,2-tetrachloroethane prior to analysis.
Analytical Instrumentation
Gas Chromatography (GC): GC is the primary technique for separating 1,1,2,2-tetrachloroethane from other compounds in a sample.
Detectors:
Mass Spectrometry (MS): GC-MS is a powerful and widely used method that provides both quantification and positive identification of the compound.[8][9]
Electron Capture Detector (ECD): ECD is highly sensitive to halogenated compounds like 1,1,2,2-tetrachloroethane and can achieve very low detection limits.[8]
Flame Ionization Detector (FID): FID can also be used for quantification.[8]
A common analytical procedure involves the use of a capillary column in the gas chromatograph for optimal separation, followed by detection with a mass spectrometer operating in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.
Visualizing the Anthropogenic Pathway
Since there are no natural formation pathways for 1,1,2,2-tetrachloroethane, the following diagram illustrates the logical flow of its anthropogenic production, use, and subsequent release into the environment.
Caption: Anthropogenic pathway of 1,1,2,2-tetrachloroethane.
Application Notes and Protocols for 1,1,2,2-Tetrachloroethane-d2 as an NMR Solvent
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the use of 1,1,2,2-tetrachloroethane-d2 (TCE-d2) as a Nuclear Magnetic Resonance (NMR) solvent. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to the use of 1,1,2,2-tetrachloroethane-d2 (TCE-d2) as a Nuclear Magnetic Resonance (NMR) solvent. This deuterated solvent is particularly valuable for the analysis of samples requiring high temperatures for dissolution and for minimizing solvent interference in ¹H NMR spectra.
Introduction
1,1,2,2-Tetrachloroethane-d2 is a deuterated solvent utilized in NMR spectroscopy to provide a medium for analyzing solutes with minimal solvent-derived proton signals.[1] Its high boiling point and good thermal stability make it an excellent choice for high-temperature NMR studies, which are often necessary for polymers and other macromolecules to ensure sufficient solubility and to study dynamic processes.[2] The replacement of hydrogen atoms with deuterium (B1214612) shifts the solvent's resonance frequency, thereby reducing interference with the analyte's signals and leading to cleaner, more easily interpretable spectra.[1]
Physicochemical Properties
Understanding the physical and chemical properties of TCE-d2 is crucial for its effective use. The following table summarizes its key properties.
Comparative Data with Other High-Boiling Point NMR Solvents
The choice of solvent is critical for successful NMR experiments. This table provides a comparison of TCE-d2 with other commonly used high-boiling point deuterated solvents.
Solvent
Abbreviation
Boiling Point (°C)
Melting Point (°C)
¹H Residual Signal (ppm)
Key Characteristics & Considerations
1,1,2,2-Tetrachloroethane-d2
TCE-d2
146.5
-44
~6.0
Excellent for high-temperature studies of polymers. Good dissolving power for a range of analytes.
Dimethyl Sulfoxide-d₆
DMSO-d₆
189
18.5
~2.50
High boiling point and excellent dissolving power. High viscosity can lead to broader signals; hygroscopic.[2]
Ethylene Glycol-d₆
196-198
-13
~3.49
High boiling point and lower viscosity than DMSO-d₆ at elevated temperatures.[2]
Toluene-d₈
111
-95
~2.09, 6.98, 7.00, 7.09
Suitable for moderately high temperatures and for nonpolar analytes.[2]
Diphenyl Ether-d₁₀
259
26-28
~7.0-7.4
Very high boiling point, suitable for experiments at very high temperatures. Its aromatic nature can lead to significant solvent-solute interactions.[2]
Applications
1,1,2,2-Tetrachloroethane-d2 is a versatile NMR solvent with several key applications:
Polymer Analysis: Due to its high boiling point, TCE-d2 is widely used for the NMR analysis of polymers that require elevated temperatures to dissolve, allowing for the determination of microstructure, composition, and monomer sequencing.
Reaction Monitoring at High Temperatures: Its thermal stability enables the in-situ monitoring of chemical reactions that are conducted at elevated temperatures.
Analysis of Poorly Soluble Compounds: It can be an effective solvent for organic and organometallic compounds that exhibit poor solubility in more common deuterated solvents at room temperature.
Studies of Dynamic Processes: The wide liquid range of TCE-d2 allows for variable temperature (VT) NMR experiments to study dynamic molecular processes such as conformational changes and chemical exchange.
Experimental Protocols
The following are detailed protocols for the use of 1,1,2,2-tetrachloroethane-d2 in NMR spectroscopy.
Standard Sample Preparation Protocol
This protocol is suitable for the analysis of small molecules at ambient or slightly elevated temperatures.
Materials:
Analyte (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[5][6]
Weighing the Analyte: Accurately weigh the desired amount of the analyte into a clean, dry vial.
Dissolving the Analyte: Add approximately 0.6-0.7 mL of 1,1,2,2-tetrachloroethane-d2 to the vial.[5] Gently swirl or vortex the vial to dissolve the analyte completely. If necessary, the sample can be gently heated to aid dissolution.
Filtering the Solution: Place a small plug of cotton or glass wool into a Pasteur pipette.[6]
Transferring to NMR Tube: Using the filter pipette, transfer the solution into the NMR tube. This will remove any particulate matter that could adversely affect the spectral quality.[6]
Capping and Labeling: Securely cap the NMR tube and label it clearly.
Instrument Setup: Insert the sample into the NMR spectrometer. Lock, tune, and shim the instrument according to standard procedures.
High-Temperature NMR Protocol for Polymers
This protocol is specifically designed for the analysis of polymers and other macromolecules that require elevated temperatures for dissolution and analysis.
Materials:
Polymer sample (concentration may need to be optimized, typically higher than for small molecules)[7]
1,1,2,2-Tetrachloroethane-d2
High-quality, heat-resistant 5 mm NMR tube (e.g., Pyrex)[8]
Heating block or oil bath
High-temperature NMR probe and instrument capabilities
Procedure:
Sample Preparation:
Weigh the polymer sample directly into the NMR tube.
Add approximately 0.6 mL of 1,1,2,2-tetrachloroethane-d2.
Securely cap the tube.
Dissolution:
Gently heat the NMR tube in a heating block or oil bath to the desired temperature to dissolve the polymer. The temperature should be at least 20-30°C below the boiling point of the solvent.[2]
Periodically and carefully agitate the sample to ensure homogeneous dissolution.
Instrument Setup for High-Temperature Measurement:
Ensure the NMR spectrometer is equipped with a variable temperature unit.
Carefully insert the sample into the pre-heated NMR probe.
Allow the sample temperature to equilibrate within the probe for at least 10-15 minutes before starting the experiment.[9]
Data Acquisition:
Lock, tune, and shim the instrument at the target temperature. Shimming at high temperatures may require more care.
Acquire the NMR data. Longer acquisition times may be necessary for polymers to achieve a good signal-to-noise ratio.
Cooling Down:
After the experiment, gradually cool down the probe to room temperature to avoid thermal shock to the probe and the sample tube.[9]
Safety Precautions
1,1,2,2-Tetrachloroethane-d2 is a hazardous substance and should be handled with appropriate safety measures.
Toxicity: It is fatal if it comes into contact with skin or is inhaled.[4]
Handling: Always handle this solvent in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4]
Storage: Store in a tightly sealed container in a cool, dry place away from light.
Disposal: Dispose of as hazardous waste in accordance with local regulations.
Visualizations
The following diagrams illustrate key workflows and relationships relevant to the use of 1,1,2,2-tetrachloroethane-d2 in NMR spectroscopy.
General workflow for NMR sample preparation and analysis.
Workflow for high-temperature NMR experiments.
Decision logic for selecting an appropriate NMR solvent.
Application Notes and Protocols: 1,1,2,2-Tetrachloroethane-d2 in Material Science Research
Authored for Researchers, Scientists, and Drug Development Professionals Introduction 1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄) is a deuterated solvent with significant applications in material science, primarily as a mediu...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction
1,1,2,2-Tetrachloroethane-d2 (C₂D₂Cl₄) is a deuterated solvent with significant applications in material science, primarily as a medium for high-temperature Nuclear Magnetic Resonance (NMR) spectroscopy. Its high boiling point, excellent thermal stability, and ability to dissolve a wide range of polymers make it an indispensable tool for the characterization of complex macromolecular structures, which are often insoluble in common deuterated solvents at room temperature. These application notes provide detailed protocols for the use of 1,1,2,2-tetrachloroethane-d2 in the analysis of polymeric materials.
Key Applications in Material Science
The foremost application of 1,1,2,2-tetrachloroethane-d2 in material science is its use as a solvent for the NMR analysis of polymers, particularly polyolefins.[1][2][3][4][5][6] This enables the detailed investigation of:
Polymer Microstructure: Determination of tacticity, monomer sequences, and the presence of regioerrors.[7][8][9]
Branching Analysis: Quantification of short-chain and long-chain branches in polyethylene (B3416737) and other polyolefins.[1]
Copolymer Composition: Elucidation of the composition and distribution of monomer units in copolymers.[10]
Chain-End Analysis: Identification and quantification of polymer chain-end groups.[4]
Beyond NMR, 1,1,2,2-tetrachloroethane-d2 is also utilized as a solvent in the synthesis of advanced materials, such as in the preparation of cyclic olefin copolymer (COC) foam, a material noted for its thermal insulation properties.[11]
Physicochemical Properties
A summary of the key physical and chemical properties of 1,1,2,2-tetrachloroethane-d2 is presented below.
Protocol 1: High-Temperature ¹³C NMR Spectroscopy of Polyethylene for Branching Analysis
This protocol details the procedure for the quantitative analysis of long-chain branches (LCB) in polyethylene using high-temperature ¹³C NMR spectroscopy with 1,1,2,2-tetrachloroethane-d2 as the solvent.[1]
Materials:
Polyethylene sample
1,1,2,2-Tetrachloroethane-d2
5 mm NMR tubes
Vortex mixer
Heating block or oil bath
Procedure:
Sample Preparation:
Accurately weigh 5-25 mg of the polyethylene sample for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[12] For high-temperature analysis of polymers, a concentration of approximately 45 mg/mL is often used.[1]
Add approximately 0.7 mL of 1,1,2,2-tetrachloroethane-d2 to the vial.
Securely cap the vial and heat it to the desired temperature (typically 110-120 °C) using a heating block or oil bath until the polymer is fully dissolved.[2][3] Intermittent vortexing can aid dissolution.
Carefully transfer the hot, homogeneous solution into a 5 mm NMR tube.
NMR Data Acquisition:
Insert the sample into the NMR spectrometer, which has been pre-heated to the experimental temperature (e.g., 120 °C).
Allow the sample temperature to equilibrate for at least 10 minutes before starting the acquisition.
Acquire the ¹³C NMR spectrum using a quantitative pulse sequence. A common choice is a single-pulse experiment with a short pulse angle (e.g., 30-45°) and a sufficiently long relaxation delay to ensure full relaxation of all carbon nuclei. For quantitative analysis of polyethylene, inverse-gated proton decoupling is employed to suppress the Nuclear Overhauser Effect (NOE).[13]
A sufficient number of scans should be accumulated to achieve an adequate signal-to-noise ratio for the detection of low-abundance signals from branch carbons.
Data Processing and Analysis:
Process the acquired Free Induction Decay (FID) with an appropriate line broadening factor.
Reference the spectrum by setting the chemical shift of the main-chain methylene (B1212753) carbons of polyethylene to 30.0 ppm.[13]
Integrate the signals corresponding to the main chain and the specific carbons of the branches to quantify the degree of branching.
Quantitative Data Summary: ¹³C Chemical Shifts for Polyethylene Branches in 1,1,2,2-Tetrachloroethane-d2
Protocol 2: General ¹H NMR Analysis of Polymers at Elevated Temperatures
This protocol provides a general workflow for the qualitative and semi-quantitative analysis of polymers using ¹H NMR spectroscopy in 1,1,2,2-tetrachloroethane-d2.
Materials:
Polymer sample
1,1,2,2-Tetrachloroethane-d2
5 mm NMR tubes
Vortex mixer
Heating block or oil bath
Procedure:
Sample Preparation:
Dissolve 5-25 mg of the polymer sample in approximately 0.7 mL of 1,1,2,2-tetrachloroethane-d2 in a vial with heating and vortexing as described in Protocol 1.
Transfer the clear solution to an NMR tube.
NMR Data Acquisition:
Place the sample in the pre-heated NMR spectrometer (e.g., 60 °C or 120 °C).[4][6]
After temperature equilibration, acquire a standard one-pulse ¹H NMR spectrum.
Data Processing and Analysis:
Process the FID and reference the spectrum to the residual solvent peak of 1,1,2,2-tetrachloroethane-d2.
Analyze the chemical shifts and integration of the proton signals to determine the polymer's structural features.
Visualizations
Experimental Workflow for Polymer Analysis by High-Temperature NMR
Caption: Workflow for polymer characterization using high-temperature NMR spectroscopy.
Logical Relationship in Quantitative Branching Analysis
Caption: Logical flow for quantitative analysis of polymer branching from ¹³C NMR data.
Utilizing 1,1,2,2-Tetrachloroethane-d2 as an Internal Standard in NMR: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of substances.[1] A key element in accurate qNMR is the use of an internal standard, a compound of known purity and concentration added to the sample.[1] This document provides detailed application notes and protocols for utilizing 1,1,2,2-Tetrachloroethane-d2 as an internal standard for relative quantitative analysis , such as monitoring reaction kinetics or determining product yields.
1,1,2,2-Tetrachloroethane-d2 is primarily known as a deuterated solvent in NMR spectroscopy, valued for its ability to minimize proton interference from the solvent, thereby providing clearer spectra.[2][3] While not typically certified as a primary qNMR standard for absolute purity determination, its simple spectrum and chemical properties can be leveraged for reliable relative quantification when a certified standard is not required or available.
Properties of 1,1,2,2-Tetrachloroethane-d2
A thorough understanding of the physical and chemical properties of 1,1,2,2-Tetrachloroethane-d2 is essential for its effective use as an internal standard.
Soluble in ether, chloroform, benzene, and alcohols; insoluble in water.[7]
¹H NMR Signal
A singlet arising from the residual protons. The chemical shift is dependent on the solvent used.
Note: The chemical purity of commercially available 1,1,2,2-Tetrachloroethane-d2 is typically not certified with the metrological traceability required for a primary qNMR standard.[2] Therefore, its use is recommended for relative quantification where high accuracy of the standard's purity is not the primary determinant of the final result's accuracy.
Principle of Relative qNMR with an Internal Standard
The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[1] By adding a known amount of an internal standard to a sample containing an analyte, the concentration or yield of the analyte can be determined by comparing the integral of a specific analyte signal to the integral of the internal standard's signal.
The following diagram illustrates the logical relationship in a relative qNMR experiment.
Caption: Logical workflow for relative quantitative NMR analysis.
Protocol 1: Sample Preparation for Relative Quantification
This protocol is suitable for determining the relative yield of a product in a reaction mixture.
Prepare a Stock Solution of the Internal Standard:
Accurately weigh approximately 50 mg of 1,1,2,2-Tetrachloroethane-d2 into a 10 mL volumetric flask.
Dissolve the standard in the chosen deuterated solvent and dilute to the mark.
Calculate the precise concentration of the stock solution.
Prepare the Analyte Sample:
Accurately weigh a known mass of the crude reaction mixture (analyte) into a vial.
Add a precise volume (e.g., 500 µL) of the internal standard stock solution to the vial.
Add an additional volume of the deuterated solvent to ensure complete dissolution of the analyte, typically to a final volume of 600-700 µL.[8]
Ensure the sample is thoroughly mixed.
Transfer to NMR Tube:
Filter the sample solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.[3][8]
Transfer the filtered solution into a clean, dry NMR tube.
The following diagram outlines the experimental workflow.
Caption: Experimental workflow for relative qNMR.
Protocol 2: NMR Data Acquisition
To obtain accurate quantitative results, specific NMR acquisition parameters must be carefully set.
Lock and Shim: Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve good resolution and lineshape.
Pulse Angle: Use a 90° pulse angle to ensure maximum signal intensity for all nuclei.
Relaxation Delay (D1): This is a critical parameter. The relaxation delay between pulses must be long enough to allow all relevant nuclei (in both the analyte and the standard) to fully relax. A general rule is to set D1 to at least 5 times the longest T1 relaxation time of any signal of interest.[9] If T1 values are unknown, an inversion-recovery experiment should be performed, or a conservative D1 of 30-60 seconds should be used.
Number of Scans: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).[9]
Protocol 3: Data Processing and Analysis
Fourier Transform and Phasing: Apply Fourier transformation to the FID and carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.
Baseline Correction: Apply a robust baseline correction algorithm to ensure a flat baseline across the entire spectrum, which is crucial for accurate integration.
Integration:
Integrate the well-resolved, non-overlapping singlet signal from the residual protons of 1,1,2,2-Tetrachloroethane-d2.
Select and integrate a well-resolved signal from the analyte that corresponds to a known number of protons and does not overlap with other signals.
Calculation of Relative Moles: The relative molar amount of the analyte can be calculated using the following formula:
IntegralAnalyte : Integral area of the chosen analyte signal.
IntegralStandard : Integral area of the 1,1,2,2-Tetrachloroethane-d2 signal.
NAnalyte : Number of protons giving rise to the chosen analyte signal.
NStandard : Number of protons giving rise to the chosen standard signal (for the residual proton signal, this value needs to be determined or assumed based on the isotopic purity).
Data Presentation
The results of a relative qNMR analysis can be summarized in a table for clarity and comparison.
Parameter
Internal Standard (1,1,2,2-Tetrachloroethane-d2)
Analyte
Mass (mg)
e.g., 50.2
e.g., 25.1
Molecular Weight ( g/mol )
169.86
Varies
Moles (mmol)
Calculated
Calculated via qNMR
¹H NMR Signal (ppm)
e.g., 6.0 (in Benzene-d6)
Varies
Number of Protons (N)
Determined for residual signal
Known for chosen signal
Integral Value
Measured from spectrum
Measured from spectrum
Conclusion
1,1,2,2-Tetrachloroethane-d2 can serve as a convenient internal standard for relative quantitative NMR analysis. Its simple spectrum and commercial availability make it a useful tool for applications such as determining reaction yields and monitoring the progress of chemical reactions. Users should be mindful of its primary role as an NMR solvent and the lack of certified purity for absolute quantification. By following the detailed protocols for sample preparation, data acquisition, and analysis, researchers can obtain reliable and reproducible relative quantitative data.
Application Notes and Protocols for the Use of Deuterated Solvents in NMR Experiments
Authored for: Researchers, Scientists, and Drug Development Professionals Abstract: This document provides a comprehensive guide to the principles and protocols for the effective use of deuterated solvents in Nuclear Mag...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for: Researchers, Scientists, and Drug Development Professionals
Abstract: This document provides a comprehensive guide to the principles and protocols for the effective use of deuterated solvents in Nuclear Magnetic Resonance (NMR) spectroscopy. It outlines solvent selection criteria, detailed sample preparation procedures, proper handling and storage techniques, and troubleshooting common issues. The included data tables and graphical workflows are designed to serve as a practical resource for obtaining high-quality NMR data for structural elucidation, reaction monitoring, and drug development.
Introduction to Deuterated Solvents in NMR
Deuterated solvents are essential reagents in ¹H NMR spectroscopy.[1] In these solvents, hydrogen atoms (¹H) are replaced with their isotope, deuterium (B1214612) (²H). This substitution is critical for several reasons:
Minimizing Solvent Interference: Standard proton-containing solvents would produce an overwhelmingly large signal in a ¹H NMR spectrum, obscuring the signals from the analyte.[2] Since deuterium resonates at a different frequency, deuterated solvents are effectively "invisible" in the ¹H spectrum, allowing for clear observation of the sample's proton signals.[1][2]
Field/Frequency Locking: Modern NMR spectrometers utilize the deuterium signal from the solvent to stabilize, or "lock," the magnetic field.[3] This lock ensures the stability and reproducibility of the experiment by correcting for any magnetic field fluctuations.[3][4]
Chemical Shift Referencing: The small, sharp residual signal from the incompletely deuterated solvent is often used as a convenient internal chemical shift reference.[3]
Selection of Deuterated Solvents
The choice of an appropriate deuterated solvent is a critical first step and is primarily dictated by the properties of the analyte and the requirements of the NMR experiment.[1] Key factors to consider include:
Solubility: The analyte must be sufficiently soluble in the chosen solvent to yield a high-quality spectrum.[5] A solubility test with a small amount of sample and non-deuterated solvent is recommended before consuming expensive deuterated solvent.[1] For small molecules, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typical for ¹H NMR.[6]
Chemical Inertness: The solvent should not react with the sample.[4] For instance, acidic or basic compounds may interact with certain solvents.[1] Solvents like D₂O or CD₃OD can lead to the exchange of labile protons (e.g., -OH, -NH), which can be either a useful diagnostic tool or an unwanted complication.[3]
Residual Solvent Peaks: Since deuteration is never 100% complete, a residual protonated solvent signal will be present.[5] It is crucial to select a solvent whose residual peak does not overlap with signals of interest from the analyte.[2]
Temperature Range: For experiments conducted at non-ambient temperatures, the solvent's boiling and melting points are important considerations.[1][7]
Sample Recovery: If recovery of the sample post-analysis is necessary, a solvent with a low boiling point, such as deuterated chloroform (B151607) (CDCl₃), is advantageous.[1] Solvents with high boiling points like deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) can be difficult to remove.[8]
Solvent Selection Workflow
The following diagram illustrates a logical workflow for selecting an appropriate deuterated solvent.
Caption: A workflow diagram for selecting the optimal deuterated solvent.
Properties of Common Deuterated Solvents
The table below summarizes the physical and spectral properties of commonly used deuterated solvents to aid in selection.[9]
Solvent Name
Abbreviation
Residual ¹H Shift (ppm)
¹³C Shift (ppm)
Boiling Point (°C)
Melting Point (°C)
Key Characteristics & Considerations
Chloroform-d
CDCl₃
7.26 (s)
77.16 (t)
61.2
-63.5
Good for a wide range of organic compounds; can be slightly acidic.[3]
Dimethyl Sulfoxide-d₆
DMSO-d₆
2.50 (quintet)
39.52 (septet)
189
18.5
Excellent for dissolving polar compounds; high boiling point makes sample recovery difficult.[3][7]
Acetone-d₆
(CD₃)₂CO
2.05 (quintet)
29.84 (septet), 206.26 (s)
56
-94
Good general-purpose solvent; can be useful when CDCl₃ residual peak is problematic.[10]
Deuterium Oxide
D₂O
4.79 (s, broad)
-
101.4
3.8
For water-soluble compounds; allows for the identification of exchangeable protons.[3]
Methanol-d₄
CD₃OD
3.31 (quintet), 4.87 (s, broad)
49.0 (septet)
65.4
-98
Polar protic solvent; useful for hydrogen bonding studies.[11]
Benzene-d₆
C₆D₆
7.16 (s)
128.06 (t)
80.1
5.5
Non-polar solvent; can induce significant chemical shift changes (aromatic solvent-induced shifts).
Pasteur pipette and filter plug (e.g., glass wool or Kimwipe)[5][14]
Procedure:
Weigh the Sample: Accurately weigh the desired amount of the solid sample into a clean, dry vial. For liquid samples, use a microliter syringe.
Dissolve the Sample: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[6] Vortex or gently agitate to ensure complete dissolution.[6] Heating may be applied if necessary, but be cautious of potential sample degradation.
Filter the Solution: Place a small plug of glass wool or Kimwipe into a Pasteur pipette.[5][14] Filter the sample solution directly into the NMR tube to remove any particulate matter, which can adversely affect shimming.[6][14]
Check Sample Height: Ensure the solvent height in the NMR tube is appropriate for the spectrometer being used (typically 4-5 cm, which corresponds to about 0.55-0.7 mL).[14][15] Incorrect sample height can make shimming difficult.[15]
Cap and Label: Securely cap the NMR tube. Label the tube clearly near the top with a permanent marker.[14] Do not use paper labels or tape that can come loose during spinning.[14]
Mix: Invert the tube several times to ensure the solution is homogeneous.
Sample Preparation Workflow
Caption: A step-by-step workflow for preparing an NMR sample.
Handling and Storage of Deuterated Solvents
Proper handling and storage are vital to maintain the high purity of deuterated solvents and prevent contamination, particularly from atmospheric moisture.[16]
Handling:
Inert Atmosphere: Handle deuterated solvents under a dry, inert atmosphere (e.g., nitrogen or argon) whenever possible to minimize exposure to moisture.[11][17]
Warm to Room Temperature: Before opening, allow refrigerated solvent vials to warm to room temperature to prevent condensation of atmospheric moisture into the cold solvent.[16]
Single-Use Ampoules: For moisture-sensitive experiments, consider using single-use ampoules to ensure solvent integrity.[12][16]
Dry Glassware: Use NMR tubes, pipettes, and other glassware that have been thoroughly dried, for instance, in an oven at ~150°C overnight, and cooled in a desiccator.[16][17]
Storage:
Refrigeration: Many solvents, including Chloroform-d, Methylene Chloride-d₂, and Tetrahydrofuran-d₈, are sensitive to light and oxidation and should be stored refrigerated at temperatures below 4°C.[16][17]
Upright Position: Store solvent bottles and vials upright.[18] Freezing is not recommended for certain solvents like chloroform.[16][18]
Secure Sealing: Ensure bottles are tightly sealed after use. For septum-sealed bottles, use proper syringe techniques to withdraw the solvent.[18] Wrapping the cap with parafilm can help prevent moisture ingress during storage.[13]
Common Issues and Troubleshooting
Issue
Potential Cause(s)
Recommended Solution(s)
Large Water Peak
- Hygroscopic nature of the solvent. - Contamination from wet glassware or atmosphere.
- Use single-use ampoules.[16] - Handle solvents under an inert atmosphere.[17] - Thoroughly dry all glassware before use.[19] - Pre-rinse the NMR tube with D₂O, then the solvent of choice, to exchange protons for deuterium on the glass surface.[18]
Signal Overlap with Residual Solvent Peak
- Chemical shift of an analyte proton is close to that of the residual solvent.
- Change to a different deuterated solvent where the residual peak is in a different spectral region.[2] - Use a solvent with a higher degree of deuteration (e.g., 99.96%) to reduce the intensity of the residual peak.[2] - Increase the sample concentration if possible.[2]
Broad NMR Signals
- Poor shimming. - Sample is too concentrated, increasing viscosity.[20] - Presence of paramagnetic impurities. - Limited solubility or presence of undissolved solids.[2]
- Ensure the sample is fully dissolved and filtered.[6] - Reduce the sample concentration.[10] - Re-shim the spectrometer. If the problem persists, the instrument may require adjustment.[10]
Inaccurate Chemical Shift Reference
- Locking on the wrong solvent in a mixed solvent system. - Temperature or concentration effects on the residual solvent peak.
- For mixed solvents, ensure the spectrometer is locked on the intended solvent signal.[21] - For precise measurements, add a small amount of an internal standard like Tetramethylsilane (TMS) for organic solvents or DSS/TSP for aqueous samples.[6]
Unexpected Peaks in Spectrum
- Impurities in the sample. - Contamination from glassware (e.g., residual acetone (B3395972) from cleaning).[10] - Leaching of contaminants from the NMR tube cap.
- Ensure high sample purity. - Thoroughly dry NMR tubes after cleaning to remove all solvent vapor.[14] - Use a vortex mixer instead of shaking to avoid contact with the cap liner.[19]
Application Notes and Protocols for the Analysis of 1,1,2,2-Tetrachloroethane-d2 in Environmental Samples
Introduction 1,1,2,2-Tetrachloroethane (B165197) is a volatile organic compound (VOC) that was historically used as a solvent and in the production of other chemicals.[1] Due to its toxicity and persistence in the enviro...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1,1,2,2-Tetrachloroethane (B165197) is a volatile organic compound (VOC) that was historically used as a solvent and in the production of other chemicals.[1] Due to its toxicity and persistence in the environment, monitoring its presence in various environmental matrices is crucial. 1,1,2,2-Tetrachloroethane-d2 (D, 99.5%) is the deuterated analogue of 1,1,2,2-tetrachloroethane and serves as an excellent internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC/MS).[2] The use of a stable isotope-labeled internal standard, such as 1,1,2,2-tetrachloroethane-d2, in isotope dilution mass spectrometry (IDMS) provides high accuracy and precision by correcting for sample matrix effects and variations in extraction efficiency and instrument response.[3]
These application notes provide an overview of the analytical methodologies for the determination of 1,1,2,2-tetrachloroethane in environmental samples using 1,1,2,2-tetrachloroethane-d2 as an internal standard. The protocols are intended for researchers, scientists, and professionals involved in environmental monitoring and analysis.
Principle of Isotope Dilution Mass Spectrometry
Isotope dilution mass spectrometry is a highly accurate method for quantitative analysis. It involves adding a known amount of an isotopically labeled standard (e.g., 1,1,2,2-tetrachloroethane-d2) to a sample before any sample preparation or analysis. The labeled standard is chemically identical to the analyte of interest (the native compound). The ratio of the native analyte to the labeled standard is measured by a mass spectrometer. Because the standard is added at the beginning of the workflow, any losses of the analyte during sample preparation and analysis will also affect the standard to the same extent, thus preserving the ratio. This allows for very accurate quantification, even in complex matrices.
Application Notes and Protocols for the Detection of 1,1,2,2-Tetrachloroethane in Biological Materials
Introduction 1,1,2,2-Tetrachloroethane (B165197) is a synthetic, volatile organic compound (VOC) that has seen use as a solvent and in the chemical industry.[1][2] Due to its toxicity, particularly hepatotoxicity, and it...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1,1,2,2-Tetrachloroethane (B165197) is a synthetic, volatile organic compound (VOC) that has seen use as a solvent and in the chemical industry.[1][2] Due to its toxicity, particularly hepatotoxicity, and its classification as a suspected carcinogen, sensitive and specific analytical methods are crucial for monitoring human exposure in biological matrices.[3][4] This document provides detailed application notes and protocols for the detection of 1,1,2,2-tetrachloroethane in various biological samples, intended for researchers, scientists, and drug development professionals.
The primary analytical technique for the determination of 1,1,2,2-tetrachloroethane in biological materials is gas chromatography (GC) coupled with a sensitive detector.[1] Mass spectrometry (MS) is often the detector of choice due to its high selectivity and sensitivity, allowing for positive identification of the analyte.[5] Sample preparation is a critical step to isolate the volatile 1,1,2,2-tetrachloroethane from the complex biological matrix. Common techniques include headspace (HS) sampling, solid-phase microextraction (SPME), and purge and trap.[6][7]
Analytical Methods Overview
Several methods have been established for the analysis of 1,1,2,2-tetrachloroethane in biological samples. The choice of method often depends on the biological matrix, the required sensitivity, and the available instrumentation.
Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS): This is a widely used technique for the analysis of VOCs in liquid and solid samples.[5] The sample is placed in a sealed vial and heated to allow the volatile analytes to partition into the headspace. A portion of the headspace gas is then injected into the GC-MS system. This method is advantageous as it is automated, reduces matrix effects, and is suitable for a variety of biological samples including blood, urine, and tissues.[5][8]
Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (SPME-GC-MS): SPME is a solvent-free extraction technique that uses a coated fiber to adsorb analytes from the sample headspace or directly from a liquid sample.[6][7] The fiber is then desorbed in the hot GC inlet. SPME is a sensitive and simple method for sample preparation.[6][7]
Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS): This technique involves bubbling an inert gas through the sample, which strips the volatile analytes. The analytes are then trapped on a sorbent material, thermally desorbed, and introduced into the GC-MS. Purge and trap is a highly sensitive method, capable of achieving very low detection limits.[9]
Quantitative Data Summary
The following table summarizes the quantitative data from various studies on the detection of 1,1,2,2-tetrachloroethane in biological materials.
The following diagram illustrates the general workflow for the analysis of 1,1,2,2-tetrachloroethane in biological samples.
General workflow for 1,1,2,2-tetrachloroethane analysis.
Detailed Experimental Protocols
Protocol 1: Headspace SPME GC-MS for 1,1,2,2-Tetrachloroethane in Blood and Urine
This protocol is adapted from the method described by Guidotti et al. (2001).[6]
1. Materials and Reagents
1,1,2,2-Tetrachloroethane standard
Internal standard (e.g., 1,1,2,2-Tetrachloroethane-d2)
Methanol (HPLC grade)
Deionized water
Sodium chloride
4 mL screw-top vials with PTFE/silicone septa
SPME fiber assembly with a suitable coating (e.g., polydimethylsiloxane/divinylbenzene)
Heater block or water bath
Vortex mixer
GC-MS system
2. Sample Preparation
For blood samples, place 400 µL of whole blood into a 4 mL vial.[6]
For urine samples, place 2 mL of urine into a 4 mL vial.[6]
Add the internal standard solution to each vial to achieve a final concentration appropriate for the expected analyte concentration range.
Add sodium chloride to saturate the solution (salting-out effect to enhance analyte partitioning into the headspace).
Immediately seal the vials with the PTFE/silicone septa.
Vortex the samples for 30 seconds.
Place the vials in a heater block or water bath set at 50°C for 30 minutes to allow for equilibration.[6]
3. SPME and Desorption
Pierce the vial septum with the SPME syringe needle.
Expose the SPME fiber to the headspace of the sample for 10 minutes.[6]
Retract the fiber into the needle and withdraw the needle from the vial.
Immediately insert the needle into the GC injection port.
Expose the fiber in the hot inlet to thermally desorb the analytes for 1 minute.[6]
4. GC-MS Analysis
GC Column: 30 m x 0.25 mm ID x 1.4 µm film thickness capillary column suitable for VOC analysis (e.g., SPB-624).
Injection Port Temperature: 250°C (splitless mode).
Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.
Oven Temperature Program: Initial temperature of 35°C held for 1 minute, then ramp at 5°C/min to 150°C and hold for 2 minutes.[10]
MS Transfer Line Temperature: 280°C.
Ion Source Temperature: 230°C.
Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV.
Scan Mode: Acquire data in full scan mode (e.g., m/z 40-300) for identification and selected ion monitoring (SIM) mode for quantification.
5. Data Analysis
Identify 1,1,2,2-tetrachloroethane based on its retention time and mass spectrum.
Quantify the analyte using the peak area ratio of the analyte to the internal standard and a calibration curve prepared with standards in a similar matrix.
Protocol 2: Solvent Extraction and Headspace GC-ECD for 1,1,2,2-Tetrachloroethane in Tissues
This protocol is based on the method by Chen et al. (1993) for tissue analysis.[9]
Excise 20-50 mg of frozen tissue and place it into a chilled 20 mL glass vial containing 2 mL of ice-cold saline and 8 mL of isooctane.[9]
Homogenize the tissue for 3-20 seconds, depending on the tissue type.[9]
Vortex the homogenate and then centrifuge to separate the layers.[9]
Transfer 20 µL of the isooctane supernatant to an 8 mL headspace vial.[9]
Seal the headspace vial.
3. Headspace Analysis
Equilibrate the headspace vial at 100°C for 10 minutes.[9]
Inject an aliquot of the headspace into the GC-ECD system.[9]
4. GC-ECD Analysis
GC Column: A capillary column suitable for halogenated hydrocarbons.
Injector Temperature: 200°C.
Detector Temperature: 300°C (ECD).
Carrier Gas: Nitrogen or Argon/Methane.
Oven Temperature Program: An isothermal or temperature-programmed method suitable for separating 1,1,2,2-tetrachloroethane from other potential interferences.
5. Data Analysis
Identify 1,1,2,2-tetrachloroethane based on its retention time compared to a standard.
Quantify the analyte using the peak area and a calibration curve prepared with standards in isooctane.
Metabolism of 1,1,2,2-Tetrachloroethane
The metabolism of 1,1,2,2-tetrachloroethane is important for understanding its toxicity and for identifying potential biomarkers of exposure. Metabolism occurs primarily in the liver and involves both oxidative and reductive pathways catalyzed by cytochrome P450 (CYP) enzymes.[2]
Metabolic pathways of 1,1,2,2-tetrachloroethane.
The oxidative pathway involves the formation of dichloroacetyl chloride, which is then hydrolyzed to dichloroacetic acid.[11] The reductive pathway leads to the formation of trichloroethylene and tetrachloroethylene.[2][11] These metabolites can be excreted in the urine and may also serve as biomarkers of exposure.[11]
Application Notes and Protocols for 1,1,2,2-Tetrachloroethane-d2 as an Internal Standard in GC-MS and LC-MS
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the utilization of 1,1,2,2-Tetrachloroethane-d2 as an internal standard (IS) in quantita...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the utilization of 1,1,2,2-Tetrachloroethane-d2 as an internal standard (IS) in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of stable isotope-labeled internal standards, such as deuterated compounds, is a widely accepted practice to enhance the accuracy and precision of analytical methods.[1][2]
1,1,2,2-Tetrachloroethane-d2 is an ideal internal standard for the analysis of its non-deuterated counterpart, 1,1,2,2-Tetrachloroethane, and other structurally related volatile organic compounds. Its key advantage lies in its near-identical chemical and physical properties to the analyte of interest, ensuring it behaves similarly during sample preparation, extraction, and chromatographic separation.[1][3] This co-elution and similar ionization behavior allow for effective correction of matrix effects and variations in instrument response, which are common challenges in complex matrices like biological fluids and environmental samples.[2][4]
Principle of Isotope Dilution Mass Spectrometry
The application of 1,1,2,2-Tetrachloroethane-d2 as an internal standard is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the sample preparation process. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio difference due to the presence of deuterium (B1214612) atoms.[1] By measuring the ratio of the analyte's peak area to the internal standard's peak area, accurate quantification can be achieved, as this ratio remains constant even if sample loss occurs during preparation or injection.[1]
Key Properties of 1,1,2,2-Tetrachloroethane-d2
Property
Value
Chemical Formula
C₂D₂Cl₄
Labeled CAS Number
33685-54-0
Unlabeled CAS Number
79-34-5
Molecular Weight
~169.86 g/mol
Isotopic Purity
Typically ≥99.5 atom % D
Note: The exact molecular weight may vary slightly between different commercial suppliers.
Logical Workflow for Internal Standard-Based Quantification
The following diagram illustrates the fundamental workflow of using an internal standard for quantitative analysis.
Chemical Synthesis Applications of 1,1,2,2-Tetrachloroethane-d2: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the use of 1,1,2,2-Tetrachloroethane-d2 in chemical synthesis. The unique p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the use of 1,1,2,2-Tetrachloroethane-d2 in chemical synthesis. The unique properties of this deuterated solvent make it a valuable tool in modern organic chemistry, materials science, and for mechanistic studies.
Core Applications Overview
1,1,2,2-Tetrachloroethane-d2 (D, 99.5 atom %) is primarily recognized for its role as a specialized solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, where its deuteration minimizes solvent interference, leading to clearer spectra.[1][2] Beyond this principal application, its utility extends to specific areas of chemical synthesis and mechanistic investigation. This document will focus on three key applications:
High-Resolution NMR Solvent for In-Situ Reaction Monitoring: Facilitating the real-time study of reaction kinetics and mechanisms without the interference of protonated solvent signals.
Solvent in Polymer Synthesis and Modification: Acting as a solvent for the synthesis of specialized polymers, such as cyclic olefin copolymer (COC) foams, and in polymerization reactions where monitoring via NMR is advantageous.
Mechanistic Probing via Kinetic Isotope Effect (KIE) Studies: Serving as a deuterated substrate to elucidate reaction mechanisms, particularly in metabolic and enzymatic transformations.
Physical and Spectroscopic Properties
A summary of the key physical and spectroscopic properties of 1,1,2,2-Tetrachloroethane-d2 is provided in the table below for easy reference.
Property
Value
Chemical Formula
C₂D₂Cl₄
Molecular Weight
169.86 g/mol
CAS Number
33685-54-0
Isotopic Purity
≥99.5 atom % D
Appearance
Clear, colorless liquid
Density
1.62 g/mL at 25 °C
Boiling Point
145-146 °C at 737 mmHg
Refractive Index
n20/D 1.493
¹H NMR
Residual peak at ~6.0 ppm (in CDCl₃)
¹³C NMR
~75 ppm (in CDCl₃)
Application Note 1: In-Situ NMR Monitoring of Chemical Reactions
Introduction: The use of deuterated solvents is crucial for monitoring chemical reactions in real-time using NMR spectroscopy. 1,1,2,2-Tetrachloroethane-d2 is particularly useful for reactions involving reactants or products that are soluble in chlorinated solvents and when monitoring specific proton signals is critical.
Experimental Protocol: General Procedure for In-Situ NMR Monitoring
Sample Preparation:
In a clean and dry NMR tube, dissolve the starting material(s) in 0.5-0.7 mL of 1,1,2,2-Tetrachloroethane-d2.
Acquire an initial ¹H NMR spectrum (t=0) to serve as a baseline.
Reaction Initiation:
Add the reagent or catalyst that initiates the reaction directly to the NMR tube.
Quickly and thoroughly mix the contents of the tube.
Data Acquisition:
Immediately place the NMR tube in the spectrometer.
Acquire a series of ¹H NMR spectra at regular time intervals. The frequency of acquisition will depend on the reaction rate.
Data Analysis:
Process the spectra to monitor the disappearance of starting material signals and the appearance of product signals.
Integrate the relevant peaks to determine the relative concentrations of reactants and products over time, allowing for the calculation of reaction kinetics.
Caption: Workflow for In-Situ NMR Reaction Monitoring.
Application Note 2: Solvent in Polymer Synthesis
Introduction:1,1,2,2-Tetrachloroethane (B165197) is a known solvent for various polymers and has been used in polymerization reactions.[3][4] The deuterated form, 1,1,2,2-Tetrachloroethane-d2, is particularly advantageous when in-situ monitoring of the polymerization process by NMR is desired to understand kinetics, monomer incorporation, and polymer structure. An example is the synthesis of cyclic olefin copolymer (COC) foam, where this solvent can be used.
Experimental Protocol: Synthesis of Polyindene via Radiation-Induced Polymerization
This protocol is adapted from a study on the non-deuterated solvent and highlights the use of the deuterated analog for analytical purposes.[4]
Prepare a solution of 95 mol% indene and 5 mol% 1,1,2,2-Tetrachloroethane-d2.
Irradiation:
Place the solution in a sealed, oxygen-free container.
Expose the solution to a gamma radiation source at a controlled dose rate (e.g., 3 kGy/h).
In-Situ Monitoring (Optional):
If the reaction is conducted in an NMR-compatible vessel, periodic ¹H NMR spectra can be acquired to monitor the conversion of the vinylic protons of indene to the aliphatic protons of polyindene.
Polymer Isolation:
After the desired reaction time, precipitate the polymer by adding the reaction mixture to a non-solvent such as methanol.
Filter and dry the resulting polyindene to a constant weight.
Characterization:
Determine the polymer yield gravimetrically.
Characterize the polymer by GPC (for molecular weight) and NMR spectroscopy (for structure).
Parameter
Value
Monomer
Indene (freshly distilled)
Solvent
1,1,2,2-Tetrachloroethane-d2
Monomer:Solvent Ratio
95:5 (mol/mol)
Initiation
Gamma Radiation (e.g., 3 kGy/h)
Temperature
Ambient
Atmosphere
Inert (e.g., Nitrogen or Argon)
Application Note 3: Mechanistic Studies via Kinetic Isotope Effect
Introduction: The substitution of hydrogen with deuterium (B1214612) can significantly impact the rate of reactions where a C-H bond is broken in the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms. 1,1,2,2-Tetrachloroethane-d2 can be used as a substrate to probe such mechanisms. A notable example is in the study of cytochrome P-450-catalyzed oxidative dehalogenation.[2]
This protocol outlines the general steps to determine the KIE for the metabolism of 1,1,2,2-tetrachloroethane.
Incubation Setup:
Prepare separate incubations containing:
Rat liver microsomes (as a source of cytochrome P-450).
An NADPH-generating system.
Either 1,1,2,2-Tetrachloroethane or 1,1,2,2-Tetrachloroethane-d2 as the substrate.
Reaction:
Incubate the mixtures at 37 °C for a specified time.
Quenching and Extraction:
Stop the reaction by adding a quenching agent (e.g., a strong acid).
Extract the metabolites (e.g., dichloroacetic acid) using an appropriate organic solvent.
Analysis:
Quantify the amount of metabolite formed in both the deuterated and non-deuterated reactions using a suitable analytical method (e.g., GC-MS or LC-MS).
KIE Calculation:
The KIE is calculated as the ratio of the rate of the reaction with the non-deuterated substrate (kH) to the rate of the reaction with the deuterated substrate (kD). A significant KIE (typically >2) suggests that C-H bond cleavage is involved in the rate-determining step.
Caption: Logic Diagram for a Kinetic Isotope Effect Study.
Safety Information
1,1,2,2-Tetrachloroethane-d2 is a hazardous substance. Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.
Technical Support Center: Minimizing Water Content in 1,1,2,2-Tetrachloroethane-d2 for NMR Spectroscopy
This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for minimizing water content in 1,1,2,2-Te...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for minimizing water content in 1,1,2,2-Tetrachloroethane-d2 (TCE-d2) for Nuclear Magnetic Resonance (NMR) spectroscopy. Adhering to proper drying techniques is critical for obtaining high-quality NMR spectra, as residual water can obscure signals of interest and potentially react with sensitive samples.
Frequently Asked Questions (FAQs)
Q1: Why is it crucial to minimize water content in 1,1,2,2-Tetrachloroethane-d2 for NMR analysis?
A1: Minimizing water content is essential for several reasons. Firstly, the proton signal from residual water (H2O or HDO) can be broad and may overlap with analyte signals, complicating spectral interpretation. Secondly, 1,1,2,2-Tetrachloroethane can slowly decompose in the presence of moisture, especially when exposed to light, which can lead to the formation of acidic impurities like hydrogen chloride.[1] These impurities can degrade sensitive samples and affect the accuracy of your NMR results.
Q2: What is the recommended primary method for drying 1,1,2,2-Tetrachloroethane-d2?
A2: The most recommended method for drying 1,1,2,2-Tetrachloroethane-d2 is the use of activated molecular sieves.[2][3] This method is favored due to its high efficiency in removing water to very low levels and its chemical inertness, which prevents degradation of the solvent.[3] Molecular sieves are safer and easier to handle compared to reactive drying agents like sodium metal or calcium hydride, which should not be used with chlorinated solvents due to the risk of explosive reactions.[2]
Q3: Which type of molecular sieves should I use for 1,1,2,2-Tetrachloroethane-d2?
A3: For drying chlorinated solvents like 1,1,2,2-Tetrachloroethane-d2, 3Å molecular sieves are generally the best choice.[4][5] The 3Å pore size is small enough to effectively capture water molecules while excluding the larger solvent molecules. While 4Å sieves can also be used, 3Å sieves offer higher selectivity for water.[6][7] It is advisable to use cylindrical molecular sieves rather than spherical ones to minimize the release of dust, which can interfere with NMR shimming.[5]
Q4: How do I properly activate molecular sieves before use?
A4: Molecular sieves must be activated to ensure their full drying capacity. This is achieved by heating them to remove any pre-adsorbed water. A common procedure is to heat the sieves in a drying oven at 200-300°C for at least 3 hours under a vacuum or with a flow of dry, inert gas like nitrogen.[3][6] After activation, the sieves should be cooled down in a desiccator to prevent re-adsorption of atmospheric moisture before they are added to the solvent.[5]
Troubleshooting Guide
Problem: I see a persistent water peak in my NMR spectrum even after drying the 1,1,2,2-Tetrachloroethane-d2 with molecular sieves.
Possible Cause 1: Incomplete activation of molecular sieves.
Solution: Ensure that the molecular sieves were activated at the correct temperature and for a sufficient duration. Re-activate the sieves following the recommended protocol and store them in a desiccator until use.
Possible Cause 2: Insufficient contact time with the molecular sieves.
Solution: Allow the 1,1,2,2-Tetrachloroethane-d2 to stand over the activated molecular sieves for at least 24 hours to ensure thorough drying.[2] Gentle agitation can improve the efficiency of water removal.
Possible Cause 3: Contamination from glassware or the NMR tube.
Solution: All glassware, including the NMR tube and any pipettes, must be thoroughly dried before use. Oven-drying at approximately 150°C for several hours and cooling in a desiccator is recommended.[8] Rinsing the NMR tube with a small amount of the dried deuterated solvent before preparing the final sample can also help.[8]
Possible Cause 4: Introduction of atmospheric moisture during sample preparation.
Solution: Prepare your NMR sample in a dry environment, such as a glove box or under a stream of dry nitrogen gas, to minimize exposure to atmospheric moisture.[2][8]
Problem: The baseline of my NMR spectrum is distorted, or the shimming is difficult.
Possible Cause: Particulate matter from the molecular sieves.
Solution: If you are using spherical molecular sieves, they may have shed fine dust into the solvent.[5] To avoid this, use cylindrical molecular sieves. If you only have spherical sieves, carefully decant or filter the solvent through a plug of glass wool in a Pasteur pipette after drying to remove any suspended particles before preparing your NMR sample.
Problem: My sample appears to have degraded after adding the dried solvent.
Possible Cause: Residual acidity in the solvent.
Solution: 1,1,2,2-Tetrachloroethane can slowly decompose to form acidic byproducts.[1] To neutralize any trace acidity, you can store the solvent over a small amount of anhydrous potassium carbonate. However, ensure that the potassium carbonate is thoroughly dried before use.
This table illustrates the superior efficiency of 3Å molecular sieves in reducing water content to very low levels compared to other common drying agents.
Experimental Protocol: Drying 1,1,2,2-Tetrachloroethane-d2 with 3Å Molecular Sieves
This protocol details the step-by-step procedure for effectively minimizing the water content in 1,1,2,2-Tetrachloroethane-d2.
Materials:
1,1,2,2-Tetrachloroethane-d2
3Å cylindrical molecular sieves
Oven capable of reaching at least 250°C
Schlenk flask or other suitable oven-safe glassware
Place the required amount of 3Å molecular sieves (approximately 10-20% of the solvent volume) in a Schlenk flask.
Heat the flask in an oven at 250-300°C for a minimum of 3 hours. It is preferable to do this under a dynamic vacuum.
After heating, allow the sieves to cool to room temperature in a desiccator under a dry atmosphere.
Drying the Solvent:
In a dry environment (e.g., a glove box or under a stream of inert gas), add the activated molecular sieves to a bottle of 1,1,2,2-Tetrachloroethane-d2.
Seal the bottle tightly and allow it to stand for at least 24 hours. For optimal drying, store the solvent over the sieves.
NMR Sample Preparation:
Ensure your NMR tube and any transfer pipettes are scrupulously dried (oven-dried and cooled in a desiccator).
Under a dry, inert atmosphere, carefully withdraw the required amount of the dried 1,1,2,2-Tetrachloroethane-d2 from the storage bottle, being careful not to disturb the molecular sieves at the bottom.
Add the solvent to your sample in the NMR tube and cap it securely.
Workflow for Minimizing Water Content in 1,1,2,2-Tetrachloroethane-d2
The following diagram illustrates the decision-making process and experimental workflow for ensuring a dry NMR sample.
Caption: Decision-making workflow for drying 1,1,2,2-Tetrachloroethane-d2.
Stability and storage conditions for 1,1,2,2-Tetrachloroethane-d2.
This technical support center provides essential information on the stability, storage, and handling of 1,1,2,2-Tetrachloroethane-d2. It also includes troubleshooting guides and frequently asked questions (FAQs) to assis...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides essential information on the stability, storage, and handling of 1,1,2,2-Tetrachloroethane-d2. It also includes troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.
Stability and Storage
Proper storage and handling of 1,1,2,2-Tetrachloroethane-d2 are crucial for maintaining its isotopic and chemical purity, ensuring experimental accuracy and reproducibility.
Recommended Storage Conditions:
Parameter
Recommendation
Source
Temperature
Store at room temperature (15-25°C or as specified on the product label). Some suppliers recommend refrigeration (+2°C to +8°C).
Store in a dry and well-ventilated place. For highly sensitive experiments, handling under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent moisture absorption.
1,1,2,2-Tetrachloroethane-d2 is chemically stable under standard ambient conditions (room temperature).[4] However, it is incompatible with strong oxidizing agents, strong bases, alkali metals, and alkaline earth metals.[2][5][8] Contact with certain metals like aluminum, iron, copper, and zinc should also be avoided.[2]
Troubleshooting Guide
This guide addresses common issues that may arise during experiments involving 1,1,2,2-Tetrachloroethane-d2.
Issue 1: Unexpected Peaks in NMR Spectrum
Question: I am observing unexpected peaks in my ¹H NMR spectrum, including a broad peak around 1.5-3 ppm and sharp singlets where I expect none. What could be the cause and how can I resolve this?
Answer: Unexpected peaks are often due to contamination. The most common contaminants in deuterated solvents are water (H₂O or HDO) and residual protonated solvent.
Water Contamination: 1,1,2,2-Tetrachloroethane-d2 is hygroscopic and readily absorbs moisture from the atmosphere and glassware.[9][10] This appears as a broad peak in the ¹H NMR spectrum.
Residual Protonated Solvent: Incomplete deuteration can result in a small peak corresponding to the non-deuterated 1,1,2,2-Tetrachloroethane (B165197).
Troubleshooting Steps:
Verify Solvent Purity: Check the Certificate of Analysis (CoA) for the specified isotopic purity and water content.
Proper Glassware Preparation: Ensure all glassware, including NMR tubes and pipettes, are thoroughly dried in an oven (e.g., 150°C for at least 4 hours) and cooled in a desiccator before use.[9][10]
Inert Atmosphere Handling: For sensitive experiments, handle the solvent and prepare your sample under a dry, inert atmosphere (e.g., in a glove box or with a nitrogen blanket).[6][10]
Use of Single-Use Ampules: To minimize contamination from repeated opening of a larger container, consider using single-use ampules.[10][11]
Issue 2: Poor Resolution or Broadened Spectral Lines
Question: My NMR signals are broad and poorly resolved. Could the solvent be the issue?
Answer: While sample concentration and instrument shimming are primary factors, the solvent can contribute to poor resolution.
Potential Causes:
Paramagnetic Impurities: Trace amounts of paramagnetic metals leached from containers or introduced during synthesis can cause significant line broadening.
Viscosity: While 1,1,2,2-Tetrachloroethane-d2 has a relatively low viscosity, temperature variations can affect it.
Troubleshooting Steps:
Filter the Sample: If you suspect particulate matter, filter your NMR sample through a small plug of glass wool in a Pasteur pipette.
Check for Incompatibilities: Ensure your sample is not reacting with the solvent. 1,1,2,2-Tetrachloroethane-d2 is incompatible with strong bases and certain metals.[2][5]
Use a Fresh Batch: If you suspect the solvent has been contaminated over time, try a fresh, unopened container.
Issue 3: Reaction Failure or Unexpected Side Products
Question: My reaction is not proceeding as expected in 1,1,2,2-Tetrachloroethane-d2, or I am seeing unexpected byproducts. Could the solvent be interfering?
Answer: Yes, the solvent can play a role in reaction outcomes.
Potential Causes:
Solvent Reactivity: Although generally stable, 1,1,2,2-Tetrachloroethane-d2 can undergo dehydrochlorination under basic conditions, which could interfere with base-sensitive reactions.
Degradation Products: Improper storage can lead to the formation of degradation products that might be reactive. Hazardous decomposition products formed under fire conditions include carbon oxides and hydrogen chloride gas.[5] Anaerobic degradation can produce trichloroethylene, 1,1,2-trichloroethane, and dichloroethylene isomers.[12][13][14]
Troubleshooting Steps:
Review Incompatibilities: Confirm that your reagents are compatible with chlorinated solvents. Avoid strong oxidizing agents, strong bases, and alkali metals.[2][5][8]
Solvent Purity Check: Before use in a sensitive reaction, you can run a blank ¹H NMR of the solvent to check for any significant impurities.
Consider an Alternative Solvent: If you suspect solvent interference, consider if a different deuterated solvent is suitable for your reaction.
Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for handling 1,1,2,2-Tetrachloroethane-d2 safely?
A1: Always work in a well-ventilated area, preferably under a chemical fume hood.[4] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and safety goggles.[4][15] Avoid inhalation of vapors and contact with skin and eyes.[5] This substance is fatal in contact with skin or if inhaled.[4][15]
Q2: How should I dispose of waste 1,1,2,2-Tetrachloroethane-d2?
A2: 1,1,2,2-Tetrachloroethane-d2 is considered hazardous waste and is toxic to aquatic life with long-lasting effects.[4][5] It should be disposed of in accordance with local, state, and federal regulations. Do not empty into drains.[2] Collect spillage and dispose of it in a suitable, closed container.[5][15]
Q3: Can I dry 1,1,2,2-Tetrachloroethane-d2 if I suspect water contamination?
A3: While possible, it is often preferable to use a fresh, unopened container to ensure purity. If you must dry it, molecular sieves that have been properly activated can be used. However, ensure the sieves are compatible and will not introduce other contaminants.
Q4: What are the primary degradation pathways for 1,1,2,2-Tetrachloroethane?
A4: The primary degradation pathways for the non-deuterated analog, 1,1,2,2-tetrachloroethane, include hydrolysis and anaerobic biodegradation.[12] Hydrolysis is faster under basic conditions and primarily produces trichloroethylene.[12] Anaerobic degradation can lead to various products, including 1,1,2-trichloroethane, cis- and trans-1,2-dichloroethylene, and vinyl chloride through processes like hydrogenolysis and dichloroelimination.[13][14][16]
Experimental Protocols
Protocol 1: Quality Control of 1,1,2,2-Tetrachloroethane-d2 via ¹H NMR
This protocol outlines a method to check for proton-containing impurities, primarily residual protonated solvent and water.
Objective: To verify the isotopic purity and assess water contamination of 1,1,2,2-Tetrachloroethane-d2.
Materials:
1,1,2,2-Tetrachloroethane-d2 sample
High-quality, dry NMR tube
NMR spectrometer
Methodology:
Place an appropriate amount of the 1,1,2,2-Tetrachloroethane-d2 sample into a dry NMR tube.
Acquire a ¹H NMR spectrum. A sufficient number of scans should be taken to obtain a good signal-to-noise ratio for detecting low-level impurities.
Analysis:
Integrate the peak corresponding to the residual protonated 1,1,2,2-Tetrachloroethane. Compare this to the known isotopic purity from the manufacturer's specifications.
Identify and integrate the peak corresponding to HDO (water). The chemical shift of this peak can vary depending on conditions but is typically a broad singlet.
Check for any other unexpected peaks that may indicate other contaminants.
Visualizations
Caption: Storage and handling workflow for 1,1,2,2-Tetrachloroethane-d2.
Caption: Troubleshooting unexpected peaks in ¹H NMR spectra.
Technical Support Center: Troubleshooting Poor Shimming with 1,1,2,2-Tetrachloroethane-d2 in NMR
For Researchers, Scientists, and Drug Development Professionals This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered when shimming 1,1,2,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered when shimming 1,1,2,2-Tetrachloroethane-d2 in Nuclear Magnetic Resonance (NMR) spectroscopy. Proper shimming is critical for obtaining high-resolution spectra with sharp, symmetrical peaks, which is essential for accurate structural elucidation and quantitative analysis.
Troubleshooting Guides in Q&A Format
Q1: My NMR peaks are broad and distorted when using 1,1,2,2-Tetrachloroethane-d2. What are the likely causes?
A1: Broad and distorted peaks when using 1,1,2,2-Tetrachloroethane-d2 can stem from several factors, often related to the solvent's physical properties and sample preparation. The primary culprits include:
Poor Magnetic Field Homogeneity: This is the most direct cause of poor peak shape and is addressed by a process called shimming.[1][2][3] Inhomogeneities in the magnetic field lead to broader signals.[1]
Sample Viscosity: 1,1,2,2-Tetrachloroethane-d2 is a relatively viscous solvent. Higher viscosity can lead to broader signals due to slower molecular tumbling.[4]
Magnetic Susceptibility Gradients: Differences in magnetic susceptibility between your sample, the solvent, and the NMR tube can create distortions in the magnetic field. This is particularly relevant for dense, chlorinated solvents.[4][5]
Sample Preparation Issues:
Particulate Matter: Undissolved solids, dust, or fibers from filter paper will severely degrade the magnetic field homogeneity.[5]
Improper Sample Volume: An incorrect sample height in the NMR tube can make shimming difficult.[5] For most 5 mm tubes, a volume of 0.6-0.7 mL is recommended.
Air Bubbles: The presence of air bubbles in the sample can also lead to poor shimming.
Q2: I'm having trouble achieving a good shim. What are the key shim coils I should focus on for 1,1,2,2-Tetrachloroethane-d2?
A2: For routine shimming, the primary focus should be on the on-axis (Z) shims, as they have the most significant impact on resolution. The recommended order of adjustment is:
Z1 and Z2: These are the most critical shims for adjusting the basic homogeneity along the Z-axis. They should be adjusted iteratively to maximize the lock level.
Z3 and Z4: Once Z1 and Z2 are optimized, you can proceed to adjust the higher-order Z shims. These affect the "hump" and "smile/frown" of the peak base.
Non-spinning Shims (X, Y, XZ, YZ): If you observe spinning sidebands or have persistent line shape issues, adjusting the non-spinning shims (with the sample spinning turned off) is necessary.
A systematic, iterative approach is crucial, as the shims are interactive.[2] For example, after adjusting Z2, you should re-optimize Z1.
Q3: What constitutes a "good" shim for 1,1,2,2-Tetrachloroethane-d2? Are there any quantitative metrics I can use?
A3: While optimal shim values are instrument-specific, a good shim can be judged by the following quantitative and qualitative criteria:
Linewidth of the Residual Solvent Peak: A key indicator of a good shim is the linewidth at half-height (LWHH) of the residual solvent peak (CHCl2-CHCl2-d) at approximately 6.0 ppm.[6][7] While specific values for this solvent are not widely published, a general target for good shimming on a modern spectrometer is a linewidth of less than 1 Hz for a small molecule's singlet peak.
Peak Shape: The peaks should be symmetrical (Lorentzian) with no "tailing" or "fronting".[8] The base of the peaks should be flat and not exhibit broad humps.
Spinning Sidebands: For spinning samples, the intensity of spinning sidebands should be less than 1% of the main peak.
Parameter
Poor Shim
Good Shim
Residual Solvent Peak Linewidth (LWHH)
> 2 Hz
< 1 Hz
Peak Shape
Asymmetrical, tailing, or fronting
Symmetrical (Lorentzian)
Spinning Sidebands
> 1% of main peak height
< 1% of main peak height
Q4: Can the high density and magnetic susceptibility of 1,1,2,2-Tetrachloroethane-d2 specifically affect shimming?
A4: Yes, the physical properties of 1,1,2,2-Tetrachloroethane-d2 can present unique shimming challenges. Its high density (approximately 1.62 g/mL) and likely significant diamagnetic susceptibility can create substantial magnetic field gradients at the sample-glass and sample-air interfaces. This makes proper sample positioning and volume critical to minimize these effects. Shimming compensates for changes in the magnetic field caused by the solvent.[1]
Frequently Asked Questions (FAQs)
Q: Why are my peaks still broad even after careful shimming?
A: If shimming does not resolve peak broadening, consider these other factors:
Sample Concentration: A highly concentrated sample can lead to increased viscosity and peak broadening.[9] Try diluting your sample.
Paramagnetic Impurities: The presence of even trace amounts of paramagnetic materials (e.g., dissolved oxygen, metal ions) can cause significant line broadening.[1][4] Degassing the sample by bubbling an inert gas like nitrogen or argon can help.
Chemical Exchange: If your molecule is undergoing chemical or conformational exchange on the NMR timescale, this can lead to broad peaks for the exchanging protons.[10] This will typically affect only some peaks, not all of them.
Incomplete Dissolution: Ensure your compound is fully dissolved in the 1,1,2,2-Tetrachloroethane-d2.
Q: What is the expected chemical shift for the residual peak of 1,1,2,2-Tetrachloroethane-d2?
A: The residual proton peak in 1,1,2,2-Tetrachloroethane-d2 appears as a singlet at approximately 6.0 ppm .[6][7] This peak can be used as a secondary chemical shift reference.
Q: Is it better to shim with the sample spinning or non-spinning?
A: For routine 1D NMR, shimming with the sample spinning is common as it averages out inhomogeneities in the X and Y dimensions. However, for 2D NMR experiments, it is often better to perform a more thorough shim on the non-spinning shims to achieve the best results. If you observe large spinning sidebands, this is a clear indication that the non-spinning shims require adjustment.
Experimental Protocols
Detailed Shimming Protocol for 1,1,2,2-Tetrachloroethane-d2
This protocol assumes the use of a modern NMR spectrometer with automated and manual shimming capabilities.
Sample Preparation:
Ensure your sample is fully dissolved in 1,1,2,2-Tetrachloroethane-d2.
Filter the sample through a plug of glass wool or a syringe filter to remove any particulate matter.
Use a high-quality, clean NMR tube.
Adjust the sample volume to the manufacturer's recommended height (typically 4-5 cm, corresponding to 0.6-0.7 mL in a 5mm tube).
Identifying and dealing with impurities in 1,1,2,2-Tetrachloroethane-d2.
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and dealing with impuriti...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and dealing with impurities in 1,1,2,2-Tetrachloroethane-d2.
Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments using 1,1,2,2-Tetrachloroethane-d2.
Issue 1: Unexpected Peaks in ¹H NMR Spectrum
Possible Causes and Solutions:
Residual Protiated Solvent: The most common "impurity" is the residual protio-solvent (¹H-¹H,¹H,²H-Tetrachloroethane). This will appear as a singlet in the ¹H NMR spectrum. Its chemical shift can vary slightly depending on the sample concentration and temperature.
Water: Water is a frequent contaminant in deuterated solvents. It typically appears as a broad singlet. The chemical shift of water is highly dependent on temperature, concentration, and the presence of other solutes that can participate in hydrogen bonding.
Contamination from Glassware: Residual solvents (e.g., acetone, ethyl acetate) from improperly dried NMR tubes or other glassware can appear in the spectrum.
Degradation Products: 1,1,2,2-Tetrachloroethane can degrade, especially when exposed to light, air, or basic conditions, to form trichloroethylene (B50587) and hydrogen chloride.[1] The vinyl proton of trichloroethylene will appear as a singlet in the ¹H NMR spectrum.
Synthetic Byproducts: A potential impurity from the synthesis of the non-deuterated analogue is 1,1,1,2-tetrachloroethane. The methine proton of this isomer would appear as a triplet.
Technical Support Center: Optimizing NMR Acquisition in 1,1,2,2-Tetrachloroethane-d2
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Nuclear Magnetic Resonance (NMR) a...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Nuclear Magnetic Resonance (NMR) acquisition parameters when using 1,1,2,2-Tetrachloroethane-d2 as a solvent.
Frequently Asked Questions (FAQs)
Q1: Why choose 1,1,2,2-Tetrachloroethane-d2 as an NMR solvent?
A1: 1,1,2,2-Tetrachloroethane-d2 is a valuable NMR solvent for several reasons. Its high boiling point (146.5 °C) makes it ideal for experiments requiring elevated temperatures, which can be necessary for dissolving poorly soluble analytes or studying dynamic processes.[1][2] Its deuterated nature minimizes solvent interference in ¹H NMR spectra, allowing for clearer observation of the sample's signals.[3]
Q2: What are the typical chemical shifts for residual protons and carbon in 1,1,2,2-Tetrachloroethane-d2?
A2: The residual proton (¹H) signal in 1,1,2,2-Tetrachloroethane-d2 typically appears around 6.0 ppm. The carbon (¹³C) signal is observed at approximately 73.78 ppm.[4][5] These values can vary slightly depending on the spectrometer and experimental conditions.
Q3: What is a standard protocol for preparing an NMR sample with 1,1,2,2-Tetrachloroethane-d2?
A3: A typical procedure for preparing a 5 mm NMR tube sample is as follows:
Weigh your sample: For a standard ¹H NMR spectrum, 1-10 mg of a solid sample is usually sufficient. For ¹³C NMR, a higher concentration of 5-50 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[6]
Dissolve the sample: Add approximately 0.6-0.7 mL of 1,1,2,2-Tetrachloroethane-d2 to your sample in a clean, dry vial.[6]
Ensure complete dissolution: Gently agitate the vial to dissolve the sample. If necessary, gentle heating can be applied, given the solvent's high boiling point.
Filter the solution: To remove any particulate matter that can degrade spectral quality, filter the solution through a pipette plugged with glass wool or a cotton swab directly into the NMR tube.[6][7]
Cap and label: Securely cap the NMR tube and label it clearly.
Troubleshooting Guide
Issue 1: Poor Shimming and Lock Signal
Symptom: Difficulty achieving a stable lock on the deuterium (B1214612) signal of 1,1,2,2-tetrachloroethane-d2, or obtaining broad, distorted peaks after automatic or manual shimming.
Possible Causes & Solutions:
Inhomogeneous sample: The sample may contain undissolved particles or be of poor quality.
Solution: Re-prepare the sample, ensuring it is fully dissolved and filtered to remove any solids.[7][8]
Incorrect sample volume: The height of the sample in the NMR tube may be insufficient or excessive.
Solution: Ensure the sample volume is between 0.6 mL and 0.7 mL, corresponding to a height of approximately 4-5 cm in a standard 5 mm tube.[6][9]
Poor quality NMR tube: Scratched or non-uniform NMR tubes can distort the magnetic field.
Solution: Use high-quality, clean NMR tubes. Clean tubes by rinsing with an appropriate solvent (e.g., acetone) and drying thoroughly.[9]
Temperature gradients: For high-temperature experiments, temperature gradients within the sample can affect shimming.
Solution: Allow the sample to equilibrate at the target temperature for several minutes before initiating the shimming process.
Issue 2: Low Signal-to-Noise Ratio
Symptom: The peaks of interest are weak and difficult to distinguish from the baseline noise.
Possible Causes & Solutions:
Insufficient sample concentration: The amount of analyte is too low.
Solution: Increase the sample concentration. For ¹³C NMR, this is particularly important.[6]
Suboptimal acquisition parameters: The number of scans, relaxation delay, or acquisition time may not be optimized.
Solution:
Increase the number of scans (ns).
Optimize the relaxation delay (d1). For quantitative ¹³C NMR, a longer d1 of 5 times the longest T1 relaxation time of the nuclei of interest is recommended.[10] For routine spectra, a d1 of 1-2 seconds is a good starting point.
Ensure the acquisition time (aq) is sufficient to allow the FID to decay fully.
Issue 3: Broad or Distorted Spectral Lines
Symptom: Peaks are wider than expected, or their shapes are asymmetrical.
Possible Causes & Solutions:
Poor shimming: As mentioned in Issue 1, improper shimming is a primary cause of broad lines.
Solution: Re-shim the spectrometer carefully. Consider manual shimming of the lower-order shims (Z1, Z2, X, Y, etc.) if automatic shimming is insufficient.
Sample viscosity: At lower temperatures, 1,1,2,2-tetrachloroethane-d2 can be more viscous, leading to broader lines.
Solution: If the sample is soluble and stable at higher temperatures, acquiring the spectrum at an elevated temperature can reduce viscosity and improve resolution. Several studies have successfully employed 1,1,2,2-tetrachloroethane-d2 at temperatures up to 110 °C.[11][12][13]
Chemical exchange: The analyte may be undergoing chemical exchange on the NMR timescale.
Solution: Variable temperature NMR studies can help to either slow down or speed up the exchange process, potentially leading to sharper signals at different temperatures.[1][14][15]
Experimental Protocols & Data
Recommended ¹H NMR Acquisition Parameters
For routine qualitative ¹H NMR spectra in 1,1,2,2-tetrachloroethane-d2, the following starting parameters are recommended. These should be further optimized based on the specific sample and spectrometer.
Parameter
Recommended Value
Purpose
Pulse Program
zg30 or zg
Standard one-pulse experiment. zg30 uses a 30° flip angle which can allow for a shorter relaxation delay.
Relaxation Delay (d1)
1 - 2 s
Allows for longitudinal relaxation of the protons between scans.
Acquisition Time (aq)
2 - 4 s
Duration of the free induction decay (FID) acquisition. Should be long enough to observe sharp signals.
Number of Scans (ns)
8 - 16
Can be increased for dilute samples to improve the signal-to-noise ratio.
Spectral Width (sw)
16 - 20 ppm
Should encompass all expected proton signals.
Recommended ¹³C NMR Acquisition Parameters
For routine qualitative ¹³C NMR spectra, proton decoupling is standard to simplify the spectrum and improve sensitivity through the Nuclear Overhauser Effect (NOE).
Parameter
Recommended Value
Purpose
Pulse Program
zgpg30 or zgdc30
Standard proton-decoupled one-pulse experiment with a 30° flip angle.[16]
Relaxation Delay (d1)
2 - 5 s
Longer delay is often needed for quaternary carbons which have longer T1 relaxation times.[10][16]
Acquisition Time (aq)
1 - 2 s
Sufficient for observing most carbon signals.
Number of Scans (ns)
128 - 1024+
A higher number of scans is typically required for ¹³C NMR due to its lower sensitivity.
Spectral Width (sw)
200 - 250 ppm
Should cover the full range of expected carbon chemical shifts.
Visualizations
Caption: A generalized workflow for an NMR experiment.
Caption: A logical flow for troubleshooting common NMR issues.
Technical Support Center: Experiments with 1,1,2,2-Tetrachloroethane
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,1,2,2-Tetrachloroethane (B165197). This resource provides troubleshooting guides and frequently asked...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,1,2,2-Tetrachloroethane (B165197). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues and inconsistencies encountered during experimentation.
Troubleshooting Guides
Issue 1: Inconsistent results in cell viability or cytotoxicity assays.
Question: We are observing high variability in our cell viability assays (e.g., MTT, LDH) when treating cells with 1,1,2,2-Tetrachloroethane. What are the potential causes and solutions?
Answer: Inconsistent results in cytotoxicity assays involving 1,1,2,2-Tetrachloroethane can stem from several factors related to its chemical properties and its effects on cellular systems.
Possible Causes and Troubleshooting Steps:
Volatility and Evaporation: 1,1,2,2-Tetrachloroethane is a volatile organic compound (VOC).[1] Inconsistent concentrations in your cell culture wells due to evaporation can lead to variable results.
Solution: Minimize evaporation by using sealed plates or plates with low-evaporation lids. Prepare stock solutions and dilutions immediately before use. Consider using a positive displacement pipette for accurate dispensing of volatile liquids.
Chemical Instability and Degradation: 1,1,2,2-Tetrachloroethane can degrade, especially in aqueous media and in the presence of light and air.[2] This degradation can alter the effective concentration of the compound and introduce confounding variables from its degradation products.
Solution: Prepare fresh solutions for each experiment. Store the stock compound in a tightly sealed container in a cool, dark place. Protect your experimental setup from direct light.
Cellular Metabolism: Hepatocytes and other cell types can metabolize 1,1,2,2-Tetrachloroethane, primarily through the Cytochrome P450 enzyme system (specifically CYP2E1).[3] The metabolic rate can vary between cell lines and even between different passages of the same cell line, leading to inconsistent toxic effects.
Solution: Use cells with a consistent and low passage number. If using primary hepatocytes, be aware of donor-to-donor variability. Consider characterizing the metabolic capacity of your cell line.
Induction of Cellular Stress Pathways: 1,1,2,2-Tetrachloroethane induces oxidative stress. The cellular response to this stress can vary depending on the cell state and experimental conditions.
Solution: Ensure consistent cell seeding density and health. Serum starvation prior to treatment can help synchronize cells. Include appropriate controls to monitor for oxidative stress.
Issue 2: Poor reproducibility in animal studies.
Question: Our in vivo experiments with 1,1,2,2-Tetrachloroethane are showing inconsistent results in terms of toxicity and organ damage. How can we improve reproducibility?
Answer: In vivo studies with 1,1,2,2-Tetrachloroethane can be challenging due to its toxicokinetics and the physiological response of the animals.
Possible Causes and Troubleshooting Steps:
Route of Administration: The method of administration (gavage, inhalation, dermal) can significantly impact absorption and distribution, leading to variability.
Solution: Standardize the administration protocol meticulously. For gavage, ensure consistent vehicle volume and delivery technique. For inhalation, use a well-controlled exposure chamber to maintain a constant atmospheric concentration.
Metabolic Differences: As with in vitro studies, individual animals can have different metabolic rates, affecting the toxicity of 1,1,2,2-Tetrachloroethane.
Solution: Use a sufficient number of animals per group to account for biological variability. Ensure animals are of a similar age and weight.
Diet and Fasting: The diet and fasting state of the animals can influence the activity of metabolic enzymes like CYP2E1.
Solution: Standardize the diet and the fasting period before dosing.
Sample Collection and Processing: Inconsistent sample handling can lead to degradation of the compound or its metabolites before analysis.
Solution: Develop and strictly follow a standard operating procedure (SOP) for tissue and fluid collection, storage, and processing.
Frequently Asked Questions (FAQs)
Q1: What are the primary degradation products of 1,1,2,2-Tetrachloroethane in an experimental setting?
A1: In aqueous solutions, 1,1,2,2-tetrachloroethane can undergo dehydrochlorination to form trichloroethylene.[4] Under anaerobic conditions, it can biodegrade to products including 1,2-dichloroethylene, 1,1,2-trichloroethane, and vinyl chloride.[5][6] In the presence of air and light, it can slowly decompose to form hydrogen chloride and traces of phosgene.[2]
Q2: How does pH affect the stability of 1,1,2,2-Tetrachloroethane in my experiments?
A2: The hydrolysis of 1,1,2,2-tetrachloroethane is pH-dependent, with degradation being faster under neutral to basic conditions.[7][8] This is a critical factor to control in aqueous buffers and cell culture media.
Q3: What are the key cellular pathways affected by 1,1,2,2-Tetrachloroethane that could contribute to inconsistent results?
A3: The primary pathways are xenobiotic metabolism via Cytochrome P450 enzymes (especially CYP2E1) and the cellular stress response to oxidative stress, primarily mediated by the Keap1-Nrf2 pathway.[9][10][11][12][13] Variability in the activity of these pathways can lead to inconsistent cellular responses.
Q4: Are there any known impurities in commercial 1,1,2,2-Tetrachloroethane that I should be aware of?
Note: The wide range in reported toxicity values, even within the same species and route of administration, highlights the potential for inconsistent outcomes in toxicological studies.[17]
Experimental Protocols
Protocol 1: In Vitro Hepatotoxicity Assay
This protocol provides a general framework for assessing the hepatotoxicity of 1,1,2,2-Tetrachloroethane using a human hepatoma cell line (e.g., HepG2).
1. Cell Culture and Seeding:
Culture HepG2 cells in appropriate media (e.g., Eagle's Minimum Essential Medium with 10% fetal bovine serum).
Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach for 24 hours.
2. Preparation of 1,1,2,2-Tetrachloroethane Solutions:
Prepare a stock solution of 1,1,2,2-Tetrachloroethane in a suitable solvent (e.g., DMSO).
Perform serial dilutions in cell culture media to achieve the desired final concentrations. The final solvent concentration should be consistent across all wells and should not exceed 0.5%.
3. Cell Treatment:
Remove the old media from the cells and replace it with the media containing the different concentrations of 1,1,2,2-Tetrachloroethane.
Include a vehicle control (media with solvent only) and a positive control for cytotoxicity.
Incubate the cells for 24-48 hours.
4. Assessment of Cytotoxicity (MTT Assay):
Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle control.
Protocol 2: Quantification of 1,1,2,2-Tetrachloroethane in Cell Culture Media by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)
This protocol outlines a method for quantifying the concentration of 1,1,2,2-Tetrachloroethane in cell culture media to verify exposure levels.
1. Sample Preparation:
Collect an aliquot of the cell culture media from the experimental wells.
Transfer the sample to a headspace vial.
Add an internal standard (e.g., a deuterated analog of 1,1,2,2-Tetrachloroethane).
2. HS-GC-MS Analysis:
Equilibrate the headspace vial at a specific temperature (e.g., 80°C) for a set time to allow the volatile compound to partition into the headspace.
Inject an aliquot of the headspace into the GC-MS system.
Use a suitable GC column (e.g., a capillary column) and a temperature program to separate the analytes.
Use the mass spectrometer in selected ion monitoring (SIM) mode for sensitive and selective detection of 1,1,2,2-Tetrachloroethane and the internal standard.
3. Quantification:
Generate a calibration curve using standards of known concentrations of 1,1,2,2-Tetrachloroethane.
Determine the concentration of 1,1,2,2-Tetrachloroethane in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.
Mandatory Visualizations
Caption: Experimental workflow for in vitro cytotoxicity testing.
Caption: Troubleshooting logic for inconsistent results.
Caption: Metabolism of 1,1,2,2-Tetrachloroethane via CYP2E1.
Technical Support Center: Lock Issues with 1,1,2,2-Tetrachloroethane-d2 in NMR Spectrometers
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common lock issues e...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common lock issues encountered when using 1,1,2,2-Tetrachloroethane-d2 as an NMR solvent.
Troubleshooting Guide
This guide provides systematic steps to diagnose and resolve lock-related problems during your NMR experiments.
Q1: I am unable to achieve a lock on my sample in 1,1,2,2-Tetrachloroethane-d2. What should I do first?
An inability to achieve a lock can stem from several fundamental issues. Follow this initial workflow to diagnose the problem:
Initial troubleshooting workflow for an absent lock signal.
Q2: My lock signal is very weak and noisy. How can I improve it?
A weak or noisy lock signal can make shimming difficult and may lead to an unstable lock. Consider the following factors:
Sample Concentration: If your sample is too concentrated, it can lead to a weaker lock signal due to a lower proportion of deuterated solvent.[1] Dilute your sample if necessary.
Shimming: Poor magnetic field homogeneity will result in a broad and weak lock signal.[2] Load a recent, reliable shim file before attempting to lock.
Lock Gain and Power: If the signal is weak, you may need to increase the lock gain.[1][3] You can also try a slight increase in the lock power, but be cautious as excessive power can lead to signal saturation.[2][4]
Sample Quality: The presence of suspended particles or undissolved material in your sample can negatively impact shimming and weaken the lock signal.[2] Ensure your sample is fully dissolved and consider filtering it into a high-quality NMR tube.
Q3: The lock signal is unstable and seems to be drifting or oscillating. What is the cause?
An unstable lock is most often a result of lock power saturation.[2][4] This is particularly common for solvents with sharp deuterium (B1214612) resonances.[4] A saturated lock signal often manifests as a slowly oscillating or drifting lock level. The solution is to reduce the lock power.
Q4: I've tried the basic steps, but I still can't get a stable lock. What are the next steps?
If initial troubleshooting fails, a manual optimization of the lock parameters is necessary. This involves adjusting the lock power, gain, and phase to find the optimal settings for your specific sample and spectrometer.
Experimental Protocol: Manual Lock Optimization
This protocol outlines the steps for manually optimizing the lock signal.
Turn Off Automatic Lock: Disable any automatic locking routines on the spectrometer.
Observe the Lock Signal: Display the lock signal on the screen. If you are far from the correct frequency, you will likely see a sine wave.[1]
Adjust Z0 (Field): Manually adjust the Z0 or field value to "zero beat" the sine wave. The goal is to make the sine wave as flat as possible, indicating you are on-resonance.[5]
Optimize Lock Power: Start with a low lock power and gradually increase it. Watch for signs of saturation (an oscillating or unstable lock level). Once you observe saturation, reduce the power slightly. The optimal power is just below the saturation point.[4]
Optimize Lock Gain: Increase the lock gain to amplify the signal. The goal is to have a strong, stable signal that is on scale and not noisy.
Adjust Lock Phase: The lock signal should appear as a symmetrical step. If it is asymmetrical, you will need to manually adjust the phase parameter to maximize the lock level.[2][6]
Iterate: Fine-tune the Z0, power, gain, and phase iteratively to achieve the highest and most stable lock level.
Engage Lock: Once you have a strong and stable signal, engage the lock.
FAQs for 1,1,2,2-Tetrachloroethane-d2
Q1: What is the purpose of the deuterium lock in an NMR experiment?
The lock system is a vital part of a modern NMR spectrometer that ensures the stability of the magnetic field over time.[1] It continuously monitors the resonance frequency of the deuterium in the solvent. If the magnetic field drifts, the deuterium frequency changes, and the lock system applies a correction to maintain a constant field.[1][7] This is crucial for obtaining high-resolution spectra, especially during long experiments.[1]
Q2: Are there any specific properties of 1,1,2,2-Tetrachloroethane-d2 that might affect the lock?
1,1,2,2-Tetrachloroethane-d2 has a relatively high boiling point (145-146 °C) and density (1.62 g/mL at 25 °C).[3] While not exceptionally viscous, its properties may differ from more common NMR solvents. This could potentially lead to broader lines, requiring careful shimming.
Q3: What are good starting parameters for lock power, gain, and phase for 1,1,2,2-Tetrachloroethane-d2?
Specific, universally optimal lock parameters for 1,1,2,2-Tetrachloroethane-d2 are not well-documented and can vary significantly between spectrometers and probes.[2] It is always recommended to start with the standard values for your instrument and then optimize empirically using the manual lock optimization protocol.
The following table provides typical starting values for common solvents as a reference. For 1,1,2,2-Tetrachloroethane-d2, you may need to start with settings similar to those for other chlorinated solvents and adjust based on your observations.
Quantitative Data Summary
Deuterated Solvent
Typical Lock Power (Arbitrary Units)
Typical Lock Gain (Arbitrary Units)
Notes
1,1,2,2-Tetrachloroethane-d2
Requires empirical determination
Requires empirical determination
Start with moderate power and gain, and optimize. Its properties may necessitate careful shimming.
Generally provides a strong, stable lock signal.[1]
Deuterium Oxide (D₂O)
Moderate
Moderate
Lock parameters can be sensitive to the sample's salt concentration.[1]
Note: The values in this table are illustrative and can vary significantly between instruments. Always use them as a starting point for your own optimization.[1]
Signaling Pathway and Logical Relationship Diagrams
The following diagram illustrates the logical relationship between common lock problems and their likely causes.
Relationship between common lock problems and their likely causes.
Technical Support Center: Best Practices for Handling Highly Toxic Deuterated Solvents
This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of highly toxic deuterated solvents. Below you will find troubleshooting guid...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of highly toxic deuterated solvents. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.
Troubleshooting Guides
Issue: I suspect my deuterated solvent is contaminated.
Contamination of deuterated solvents is a common issue that can significantly impact experimental results, particularly in NMR spectroscopy.[1] The most frequent contaminant is water (H₂O or HDO), as many deuterated solvents are hygroscopic, readily absorbing moisture from the atmosphere.[1] This can obscure signals in your ¹H NMR spectrum.[1] Other potential contaminants include residual protonated solvent, grease from glassware, and plasticizers.[1]
Troubleshooting Steps:
Identify the Contaminant:
Water: A broad peak will be visible in your ¹H NMR spectrum. The chemical shift of this peak can vary depending on the solvent and temperature.[2][3]
Grease: Silicone grease from ground glass joints often appears as a broad signal around 0 ppm.[1]
Plasticizers: Phthalates, which can leach from plastic tubing, may also appear in your spectrum.[1]
Implement Contamination Prevention Measures:
Proper Storage: Store deuterated solvents in a cool, dry, and dark place.[4] Some solvents, like deuterated chloroform, should be refrigerated.[4] Always keep containers tightly sealed.[5][6]
Inert Atmosphere: Handle solvents under an inert atmosphere, such as nitrogen or argon, to minimize exposure to atmospheric moisture.[1][7]
Dry Glassware: Thoroughly dry all glassware, including NMR tubes and pipettes, in an oven (e.g., at 150°C for at least 4 hours) and cool them in a desiccator before use.[1]
Single-Use Ampules: For highly sensitive experiments, consider using single-use ampules to ensure the highest purity.[1][4]
Proper Handling Techniques: When transferring solvents, use clean, dry syringes or cannulas. Avoid shaking NMR tubes, as this can introduce contaminants from the cap; use a vortex mixer instead.[1]
Issue: I need to handle a highly toxic deuterated solvent like Benzene-d6 or Chloroform-d.
Working with highly toxic deuterated solvents requires stringent safety protocols due to the inherent toxicity of the parent compound.[7] For instance, Benzene-d6 is a known carcinogen and is highly flammable.[8][9] Chloroform-d is harmful if swallowed or inhaled, causes skin and eye irritation, and is a suspected carcinogen and reproductive toxin.[5][6][10][11]
Protocol for Handling Highly Toxic Deuterated Solvents:
Engineering Controls:
Always work in a properly functioning chemical fume hood to minimize inhalation exposure.[7]
Personal Protective Equipment (PPE):
Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[12] Always inspect gloves for any signs of degradation before use.[11]
Eye Protection: Chemical splash goggles are mandatory.[12] For handling larger volumes, a face shield worn over goggles is recommended.[12]
Lab Coat: A lab coat or apron should always be worn to protect from splashes.[12]
Safe Handling Practices:
Obtain and read the Safety Data Sheet (SDS) for the specific solvent before starting any work.[5][8][10][11]
Use the minimum quantity of solvent necessary for the experiment.
Avoid eating, drinking, or smoking in the laboratory.[13]
Keep containers of toxic deuterated solvents tightly closed when not in use.[5][6]
Waste Disposal:
Dispose of all waste containing highly toxic deuterated solvents as hazardous waste.[14][15]
Use separate, clearly labeled waste containers for chlorinated and non-chlorinated solvents.[16]
Do not pour any amount of these solvents down the drain.[15]
Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with highly toxic deuterated solvents?
A1: The primary hazards are determined by the non-deuterated parent molecule.[7] For example:
Benzene-d6: Highly flammable liquid and vapor, may cause genetic defects, may cause cancer, is harmful if swallowed and enters airways, causes skin and eye irritation, and may cause drowsiness or dizziness.[8][9] It is classified as a known human carcinogen.[8]
Chloroform-d: Toxic if inhaled, harmful if swallowed, causes serious eye and skin irritation, is suspected of causing cancer, and is suspected of damaging fertility or the unborn child.[5][6][10][11]
Q2: What should I do in case of a spill involving a highly toxic deuterated solvent?
A2: The response depends on the size of the spill.
Minor Spill (less than 1 liter, manageable by trained personnel):
Protocol 1: Safe Transfer of a Highly Toxic Deuterated Solvent
Preparation:
Ensure the chemical fume hood is on and functioning correctly.
Gather all necessary materials: the sealed deuterated solvent container, a clean and dry recipient flask, and a dry, inert gas source (e.g., nitrogen or argon) with appropriate tubing.
Don the required PPE: chemical-resistant gloves, safety goggles, and a lab coat.
Procedure:
Place all materials inside the fume hood.
Allow the solvent container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[1]
Carefully unseal the solvent container.
Using a clean, dry syringe, slowly draw the desired volume of the deuterated solvent.
Dispense the solvent into the recipient flask.
Immediately reseal the original solvent container.
Seal the recipient flask.
Cleanup:
Properly dispose of the syringe and any other contaminated disposable materials in the designated hazardous waste container.
Wipe down the work area within the fume hood.
Mandatory Visualizations
Caption: Workflow for responding to a highly toxic deuterated solvent spill.
Caption: Logical flow for the safe handling of highly toxic deuterated solvents.
A Comparative Guide to 1,1,2,2-Tetrachloroethane-d2 and Other Deuterated Solvents for NMR Spectroscopy
For Researchers, Scientists, and Drug Development Professionals Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for elucidating molecular structure, studying reaction kinetics, and cha...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for elucidating molecular structure, studying reaction kinetics, and characterizing pharmaceuticals. The choice of a deuterated solvent is a critical initial step that significantly influences the quality and interpretability of NMR data. This guide provides an objective comparison of 1,1,2,2-Tetrachloroethane-d2 with other commonly used deuterated solvents, supported by experimental data and detailed methodologies to inform solvent selection for your specific research needs.
Introduction to Deuterated Solvents in NMR
In ¹H NMR spectroscopy, the overwhelming signal from non-deuterated solvents would obscure the signals from the analyte. Deuterated solvents, in which hydrogen atoms (¹H) are replaced with deuterium (B1214612) (²H), are therefore essential. Deuterium resonates at a different frequency, minimizing solvent interference. Furthermore, the deuterium signal is utilized by modern NMR spectrometers to stabilize the magnetic field, a process known as locking, which ensures the high resolution and reproducibility of the spectra.
The ideal deuterated solvent should possess several key characteristics:
Excellent solubility for the analyte of interest.
Chemical inertness to prevent reactions with the sample.
A low viscosity to ensure sharp spectral lines.
Residual proton signals that do not overlap with analyte signals.
An appropriate boiling point for the desired experimental temperature range.
Physical and Chemical Properties of Common Deuterated Solvents
The selection of an appropriate deuterated solvent is guided by the physical and chemical properties of both the solvent and the analyte. The following table summarizes key properties of 1,1,2,2-Tetrachloroethane-d2 and other frequently used deuterated solvents.
The guiding principle for solvent selection is "like dissolves like."[2] Polar analytes are best dissolved in polar solvents, while non-polar compounds require non-polar solvents. 1,1,2,2-Tetrachloroethane-d2 is a relatively non-polar solvent, making it an excellent choice for a variety of organic compounds, similar to chloroform-d.[1] However, for highly polar or ionic compounds, solvents like DMSO-d₆ or D₂O are generally more suitable. For macromolecules such as polymers, solubility can be more complex and may require heating.[2] The high boiling point of 1,1,2,2-tetrachloroethane-d2 makes it a valuable solvent for dissolving polymers at elevated temperatures.[3]
A systematic approach to determining the optimal solvent is to perform small-scale solubility tests with a few milligrams of the analyte in different deuterated solvents.[4]
Viscosity and Spectral Resolution
High-Temperature NMR Applications
The high boiling point of 1,1,2,2-Tetrachloroethane-d2 (146.5 °C) makes it an excellent candidate for high-temperature NMR studies.[1] Such experiments are often necessary for:
Studying dynamic processes and reaction kinetics.
Increasing the solubility of poorly soluble compounds, particularly polymers.[6]
Overcoming issues of high viscosity to achieve better spectral resolution.[7]
Other common high-temperature NMR solvents include DMSO-d₆ (b.p. 189 °C) and Toluene-d₈ (b.p. 110.6 °C).[6] The choice among these depends on the specific temperature requirements and the polarity of the analyte. 1,1,2,2-Tetrachloroethane-d2 offers a good balance for moderately high-temperature work with non-polar to moderately polar analytes.
Experimental Protocols
Standard NMR Sample Preparation
A general protocol for preparing a high-quality NMR sample is as follows:
Analyte Weighing: Accurately weigh 1-10 mg of a solid sample or use 1-5 µL of a liquid sample.
Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the sample in a clean, dry vial.
Dissolution: Gently vortex or sonicate the mixture to ensure the sample is completely dissolved.
Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry NMR tube.
Capping and Labeling: Securely cap the NMR tube and label it clearly.
High-Temperature NMR Sample Preparation and Experiment
For high-temperature NMR experiments, additional precautions are necessary:
Solvent Selection: Choose a solvent with a boiling point at least 20-30 °C higher than the planned experimental temperature to prevent boiling.[6]
Sample Preparation: Prepare the sample as described above, ensuring complete dissolution. For some polymers, gentle heating may be required.
Degassing: For sensitive samples or very high temperatures, it is advisable to degas the sample using several freeze-pump-thaw cycles to remove dissolved oxygen, which can promote degradation.
Temperature Calibration: The actual temperature inside the NMR probe can differ from the spectrometer's setpoint. For accurate temperature-dependent studies, it is essential to calibrate the temperature using a standard, such as neat ethylene (B1197577) glycol.[6]
Incremental Temperature Changes: Increase and decrease the temperature in a stepwise manner (e.g., 10-20 °C increments) to avoid thermal shock to the NMR probe and the sample.[8] Allow the temperature to equilibrate for 5-10 minutes at each step before acquiring data.[8]
Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting the most appropriate deuterated solvent for an NMR experiment.
A logical workflow for selecting a deuterated NMR solvent.
Conclusion
The selection of an appropriate deuterated solvent is a critical parameter for obtaining high-quality NMR spectra. 1,1,2,2-Tetrachloroethane-d2 stands out as a valuable option for non-polar to moderately polar analytes, particularly in high-temperature applications where its high boiling point is advantageous for dissolving polymers and studying dynamic processes. While its viscosity may be higher than some common low-boiling point solvents, this is often mitigated at elevated temperatures. For highly polar or aqueous-soluble samples, other solvents such as DMSO-d₆ or D₂O remain the preferred choice. By carefully considering the properties of the analyte and the desired experimental conditions, researchers can confidently select the optimal deuterated solvent to achieve their analytical goals.
Comparative Analysis of 1,1,2,2-Tetrachloroethane-d2 for High-Resolution NMR Spectroscopy
A detailed guide for researchers, scientists, and drug development professionals on the purity and performance of 1,1,2,2-Tetrachloroethane-d2, with a comparative look at alternative deuterated solvents. This guide provi...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers, scientists, and drug development professionals on the purity and performance of 1,1,2,2-Tetrachloroethane-d2, with a comparative look at alternative deuterated solvents.
This guide provides a comprehensive analysis of 1,1,2,2-Tetrachloroethane-d2 (CAS 33685-54-0), a deuterated solvent crucial for Nuclear Magnetic Resonance (NMR) spectroscopy. By examining its purity profile and comparing it with its non-deuterated counterpart and a common alternative, Chloroform-d, this document aims to equip researchers with the necessary data to make informed decisions for their analytical needs.
Product Specifications and Purity Comparison
The quality of a deuterated solvent is paramount for obtaining high-resolution NMR spectra with minimal interference. The key parameters for evaluation are isotopic enrichment, chemical purity, and the presence of residual impurities, including water. Below is a comparative summary of typical specifications for 1,1,2,2-Tetrachloroethane-d2, its non-deuterated form, and Chloroform-d, another widely used deuterated solvent.
Residual non-deuterated chloroform, water, ethanol (B145695) (as a stabilizer).[7]
Performance in NMR Applications: A Comparative Overview
The choice of a deuterated solvent can significantly impact the quality and interpretation of NMR spectra. 1,1,2,2-Tetrachloroethane-d2 offers distinct advantages in specific applications.
1,1,2,2-Tetrachloroethane-d2:
High Boiling Point: With a boiling point of approximately 146 °C, it is suitable for high-temperature NMR studies.[6]
Unique Spectral Window: The residual proton signal appears at a specific chemical shift (around 6.0 ppm), which may be advantageous in avoiding overlap with analyte signals in certain regions of the spectrum.[6]
Solubility: It is a good solvent for a variety of organic compounds.[6]
Chloroform-d:
Versatility: It is one of the most commonly used NMR solvents due to its ability to dissolve a wide range of organic compounds.
Well-Characterized: Its properties and impurity profiles are extensively documented.
Lower Boiling Point: With a boiling point of about 61 °C, it is easier to remove from the sample after analysis.
The selection between these solvents often depends on the specific requirements of the experiment, such as the temperature range, the solubility of the analyte, and the spectral regions of interest.
Experimental Methodologies for Quality Assessment
To ensure the reliability of NMR data, rigorous quality control of the deuterated solvents is essential. The following are detailed protocols for the two primary analytical techniques used for purity and impurity profiling.
Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds, making it ideal for assessing the chemical purity of solvents and identifying trace impurities.
Experimental Protocol:
Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).
Column: A non-polar capillary column, such as one with a 5% phenyl and 95% methylpolysiloxane stationary phase (e.g., InertCap 5MS/Sil), is a suitable first choice for general analyses.[8]
Injector Temperature: Typically set to 250 °C.
Oven Temperature Program:
Initial temperature: 40 °C, hold for 2 minutes.
Ramp: Increase at a rate of 10 °C/minute to 250 °C.
Final hold: Hold at 250 °C for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Injection Volume: 1 µL with a split ratio of 50:1.
MS Detector:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: m/z 35-500.
Scan Speed: 1000 amu/s.
This method allows for the separation and quantification of the main component and the identification of any volatile organic impurities.
Quantitative NMR (qNMR) for Isotopic and Chemical Purity
qNMR is a primary analytical method for determining the purity of substances, including the isotopic enrichment of deuterated solvents.[2][9]
Experimental Protocol:
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Sample Preparation:
Accurately weigh a known amount of a certified internal standard (e.g., maleic anhydride) into a clean, dry NMR tube.
Accurately weigh a known amount of the 1,1,2,2-Tetrachloroethane-d2 sample into the same NMR tube.
Add an appropriate volume (typically 0.6-0.7 mL) of a suitable deuterated solvent (one that does not have signals overlapping with the analyte or standard, if necessary for dissolution and locking).
Ensure complete dissolution by gentle vortexing.
NMR Acquisition Parameters:
Pulse Sequence: A standard 90° pulse sequence.
Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation. A value of 30-60 seconds is often sufficient.
Number of Scans (ns): A sufficient number of scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio.
Acquisition Time (aq): Typically 2-4 seconds.
Data Processing:
Apply a Fourier transform to the free induction decay (FID).
Carefully phase the spectrum.
Perform baseline correction.
Integrate the signals of the analyte and the internal standard.
Purity Calculation: The purity of the analyte is calculated based on the integral values, the number of protons contributing to each signal, the molecular weights, and the masses of the analyte and the internal standard.
Logical Workflow for Quality Assessment
The following diagram illustrates the logical workflow for the comprehensive analysis of 1,1,2,2-Tetrachloroethane-d2.
Workflow for the quality assessment of 1,1,2,2-Tetrachloroethane-d2.
This structured approach ensures that each batch of the deuterated solvent meets the stringent quality requirements for high-resolution NMR spectroscopy. By combining the separating power of GC-MS with the quantitative accuracy of qNMR, a comprehensive and reliable assessment of the product's quality can be achieved.
Comparing 1H NMR spectra of 1,1,2,2-Tetrachloroethane and its deuterated form.
A Comparative Guide to the ¹H NMR Spectra of 1,1,2,2-Tetrachloroethane (B165197) and its Deuterated Form For researchers, scientists, and professionals in drug development, understanding the nuances of nuclear magnetic r...
For researchers, scientists, and professionals in drug development, understanding the nuances of nuclear magnetic resonance (NMR) spectroscopy is fundamental for structural elucidation. This guide provides a detailed comparison of the ¹H NMR spectra of 1,1,2,2-tetrachloroethane and its deuterated analog, 1,1,2,2-tetrachloroethane-d₂, presenting key spectral parameters, experimental protocols, and a visual representation of the structural differences that lead to their distinct NMR signatures.
Introduction
1,1,2,2-Tetrachloroethane (C₂H₂Cl₄) is a chlorinated hydrocarbon that has seen use as a solvent and in the synthesis of other chlorinated compounds. Its deuterated form, 1,1,2,2-tetrachloroethane-d₂ (C₂D₂Cl₄), is primarily utilized as a solvent in NMR spectroscopy. The substitution of protons with deuterium (B1214612) atoms significantly alters the ¹H NMR spectrum, a phenomenon that is critical for its application as an NMR solvent. This guide will objectively compare the ¹H NMR spectral data of these two compounds.
Data Presentation: ¹H NMR Spectral Data
The following table summarizes the key quantitative data from the ¹H NMR spectra of 1,1,2,2-tetrachloroethane and the residual signal in its deuterated form.
The ¹H NMR spectrum of 1,1,2,2-tetrachloroethane exhibits a single peak, a singlet, at approximately 5.91 ppm. This is because the two protons in the molecule are chemically and magnetically equivalent, and therefore, they do not show spin-spin coupling to each other.
In contrast, commercially available 1,1,2,2-tetrachloroethane-d₂ is not 100% deuterated. The small amount of remaining protons gives rise to a residual signal in the ¹H NMR spectrum. The chemical shift of this residual signal is observed at a similar position, around 6.0 ppm.[2] However, the multiplicity of this signal is a triplet.[2][3] This splitting pattern arises from the coupling of the residual proton with the adjacent deuterium atom, which has a nuclear spin (I) of 1. According to the 2nI+1 rule for coupling, where n is the number of adjacent deuterium atoms (1) and I is the spin of deuterium (1), the signal is split into 2(1)(1) + 1 = 3 lines, resulting in a triplet with a characteristic 1:1:1 intensity ratio.[3]
Experimental Protocols
¹H NMR Spectroscopy
A general protocol for acquiring the ¹H NMR spectrum of 1,1,2,2-tetrachloroethane is provided below. The same protocol can be used to observe the residual proton signal in 1,1,2,2-tetrachloroethane-d₂.
Materials:
1,1,2,2-Tetrachloroethane or 1,1,2,2-Tetrachloroethane-d₂
NMR tube (5 mm)
Deuterated solvent for locking and shimming (e.g., CDCl₃, if the sample is not the deuterated solvent itself)
Internal standard (e.g., Tetramethylsilane - TMS)
Instrumentation:
NMR Spectrometer (e.g., 300 MHz or higher)
Procedure:
Sample Preparation: Prepare a solution by dissolving a small amount of 1,1,2,2-tetrachloroethane in a deuterated solvent (e.g., CDCl₃) in an NMR tube to a depth of approximately 4-5 cm. If analyzing 1,1,2,2-tetrachloroethane-d₂ as the sample, it can be run neat.
Internal Standard: Add a small drop of TMS to the NMR tube as an internal reference (δ = 0.00 ppm).
Instrument Setup:
Insert the NMR tube into the spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.
Data Acquisition:
Set the appropriate spectral width, acquisition time, and number of scans.
Acquire the ¹H NMR spectrum.
Data Processing:
Apply Fourier transformation to the acquired free induction decay (FID).
Phase the spectrum to obtain a pure absorption lineshape.
Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.
Integrate the signals to determine the relative number of protons.
Synthesis of 1,1,2,2-Tetrachloroethane-d₂
While a specific detailed experimental protocol for the synthesis of 1,1,2,2-tetrachloroethane-d₂ was not found in the provided search results, the general principle involves the substitution of hydrogen atoms with deuterium atoms in the 1,1,2,2-tetrachloroethane molecule.[4][5] This can often be achieved through methods such as acid or base-catalyzed exchange with a deuterium source like D₂O, or through synthetic routes starting from deuterated precursors.
Visualization of Concepts
The following diagrams illustrate the key concepts discussed in this guide.
Isotopic Purity of 1,1,2,2-Tetrachloroethane-d2: A Comparative Analysis of Mass Spectrometry and NMR Spectroscopy
For researchers, scientists, and professionals in drug development, the precise determination of isotopic purity is paramount for the reliability and reproducibility of their work. This guide provides an objective compar...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the precise determination of isotopic purity is paramount for the reliability and reproducibility of their work. This guide provides an objective comparison of two primary analytical techniques for verifying the isotopic purity of 1,1,2,2-Tetrachloroethane-d2: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. This comparison is supported by experimental data and detailed methodologies to assist in selecting the most suitable technique for specific research needs.
At a Glance: Performance Comparison
The following table summarizes the key performance characteristics of Mass Spectrometry and NMR Spectroscopy for the isotopic purity analysis of 1,1,2,2-Tetrachloroethane-d2.
Parameter
Mass Spectrometry (GC-MS)
NMR Spectroscopy (¹H and ²H NMR)
Primary Use
Isotopic distribution and confirmation of deuteration
Precise quantification of isotopic purity and structural integrity
Sensitivity
High
Moderate
Quantitative Accuracy
Good (with appropriate calibration)
Excellent
Reproducibility
Good
Very High
Sample Throughput
High
Moderate
Instrumentation Cost
Moderate to High
High
Key Advantage
Provides detailed information on isotopologue distribution.
Highly quantitative and non-destructive.
Limitation
Fragmentation can sometimes complicate interpretation.
Lower sensitivity compared to MS.
Quantitative Data Summary
The following tables present a hypothetical yet realistic dataset comparing the isotopic purity analysis of a batch of 1,1,2,2-Tetrachloroethane-d2 by Gas Chromatography-Mass Spectrometry (GC-MS) and a combination of ¹H and ²H Nuclear Magnetic Resonance (NMR) Spectroscopy.
Table 1: Isotopic Purity of 1,1,2,2-Tetrachloroethane-d2 Determined by GC-MS
Isotopologue
Molecular Ion (m/z)
Relative Abundance (%)
Calculated Isotopic Purity (%)
d0 (C₂H₂Cl₄)
168
0.3
\multirow{3}{*}{99.6}
d1 (C₂HDCl₄)
169
0.1
d2 (C₂D₂Cl₄)
170
99.6
Note: The presence of chlorine isotopes (³⁵Cl and ³⁷Cl) results in a characteristic isotopic cluster for each isotopologue, which must be accounted for in the analysis.
Table 2: Isotopic Purity of 1,1,2,2-Tetrachloroethane-d2 Determined by NMR Spectroscopy
NMR Technique
Measurement
Result
Calculated Isotopic Purity (%)
¹H NMR
Integration of residual ¹H signal vs. internal standard
Provides qualitative confirmation and can be used for quantification.
Experimental Protocols
Mass Spectrometry (GC-MS) Method
Objective: To determine the isotopic distribution of deuterated 1,1,2,2-Tetrachloroethane.
Instrumentation:
Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with a quadrupole analyzer.
Capillary column suitable for volatile halogenated hydrocarbons (e.g., DB-5ms).
Procedure:
Sample Preparation: Prepare a dilute solution of 1,1,2,2-Tetrachloroethane-d2 in a suitable volatile solvent (e.g., dichloromethane) at a concentration of approximately 100 µg/mL.
GC Conditions:
Injector Temperature: 250°C
Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Analyzer: Scan mode from m/z 50 to 200.
Ion Source Temperature: 230°C.
Data Analysis:
Identify the molecular ion cluster for 1,1,2,2-Tetrachloroethane. Due to the four chlorine atoms, the isotopic pattern will be complex.
Extract the ion chromatograms for the molecular ions of the d0, d1, and d2 species (m/z 168, 169, and 170, respectively, for the all ³⁵Cl isotopologues).
Integrate the peak areas for each isotopologue.
Calculate the isotopic purity using the following formula:
Isotopic Purity (%) = [Area(d2) / (Area(d0) + Area(d1) + Area(d2))] x 100
NMR Spectroscopy Method
Objective: To quantify the isotopic purity of 1,1,2,2-Tetrachloroethane-d2.
Instrumentation:
NMR Spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.
¹H NMR Protocol:
Sample Preparation: Accurately weigh a known amount of a certified internal standard (e.g., 1,3,5-trichlorobenzene) into an NMR tube. Add a known amount of the 1,1,2,2-Tetrachloroethane-d2 sample. Dissolve the mixture in a deuterated solvent that does not have signals in the region of interest (e.g., acetone-d6).
Acquisition Parameters:
Pulse Sequence: Standard single-pulse experiment.
Relaxation Delay (d1): 30 seconds to ensure full relaxation of all nuclei for accurate integration.
Number of Scans: 16 or more to achieve a good signal-to-noise ratio.
Data Analysis:
Integrate the signal of the residual protons in 1,1,2,2-Tetrachloroethane-d2 (a singlet around 6.0 ppm).
Integrate the signal of the internal standard.
Calculate the amount of residual non-deuterated compound and subsequently the isotopic purity.
²H NMR Protocol:
Sample Preparation: Prepare a concentrated solution of 1,1,2,2-Tetrachloroethane-d2 in a protonated solvent (e.g., chloroform).
Acquisition Parameters:
Pulse Sequence: Standard single-pulse experiment tuned to the deuterium frequency.
Number of Scans: Typically higher than for ¹H NMR due to the lower sensitivity of the ²H nucleus.
Data Analysis:
Observe the deuterium spectrum. A single peak corresponding to the deuterons in the molecule confirms the presence and chemical environment of the deuterium label. The integral of this peak can be used for quantitative analysis if an appropriate deuterium-containing standard is used.
Visualizing the Workflow
Caption: Experimental workflows for isotopic purity verification.
Conclusion
Both Mass Spectrometry and NMR Spectroscopy are powerful techniques for the isotopic purity verification of 1,1,2,2-Tetrachloroethane-d2.
Mass Spectrometry is highly sensitive and provides detailed information about the distribution of different isotopologues. It is an excellent technique for confirming the presence of the desired deuterated compound and identifying any under- or over-deuterated species.
NMR Spectroscopy , particularly ¹H NMR with an internal standard, offers superior quantitative accuracy and reproducibility.[1] It is the method of choice for obtaining a precise value of the isotopic enrichment. ²H NMR provides direct, unambiguous evidence of deuteration.
For a comprehensive and robust analysis, a combined approach is often recommended.[2] MS can be used for initial confirmation and to understand the isotopologue distribution, while NMR can provide the definitive quantitative measure of isotopic purity. The choice of technique will ultimately depend on the specific requirements of the research, including the need for quantitative accuracy, sensitivity, and sample throughput.
The Gold Standard for Volatile Analysis: A Guide to the Accuracy and Precision of 1,1,2,2-Tetrachloroethane-d2
For researchers, scientists, and drug development professionals engaged in the precise quantification of volatile organic compounds (VOCs), the choice of an internal standard is paramount to achieving accurate and reprod...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the precise quantification of volatile organic compounds (VOCs), the choice of an internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of 1,1,2,2-Tetrachloroethane-d2 as an internal standard, supported by experimental data, detailed protocols, and a comparative analysis with other common internal standards.
The use of stable isotope-labeled internal standards, particularly deuterated compounds, is widely recognized as the gold standard in mass spectrometry-based quantitative analysis. These compounds are chemically almost identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This co-elution behavior allows for effective correction of variations in sample handling, injection volume, and instrument response, thereby significantly enhancing the accuracy and precision of the analytical method. 1,1,2,2-Tetrachloroethane-d2, with its high isotopic purity, serves as an excellent internal standard for the analysis of its non-labeled analog and other related chlorinated hydrocarbons.
Performance Data: Accuracy and Precision
A key indicator of an internal standard's performance is its ability to ensure high accuracy (closeness to the true value) and precision (reproducibility of measurements). A highly sensitive method developed by the Centers for Disease Control and Prevention (CDC) for the analysis of 1,1,2,2-tetrachloroethane (B165197) in blood, utilizing purge and trap isotope dilution gas chromatography/high-resolution mass spectrometry (GC/HRMS), demonstrates the exceptional performance achievable with a deuterated internal standard.[1]
Table 1: Performance of 1,1,2,2-Tetrachloroethane Isotope Dilution Method in Blood Analysis [1]
Parameter
Value
Limit of Detection (LOD)
0.005 ppb
Recovery at 0.063 ppb
116%
Recovery at 0.41 ppb
76%
This data highlights the method's ability to achieve low detection limits and provide acceptable recoveries at trace concentrations.
Comparison with Alternative Internal Standards
While 1,1,2,2-Tetrachloroethane-d2 is the ideal internal standard for the analysis of 1,1,2,2-tetrachloroethane, other deuterated and non-deuterated internal standards are often used for the analysis of other volatile organic compounds. The choice of internal standard is critical and depends on the specific analytes and the sample matrix.
Table 2: Comparison of Common Internal Standards for Volatile Organic Compound Analysis
Internal Standard
Analyte Class
Advantages
Disadvantages
1,1,2,2-Tetrachloroethane-d2
Chlorinated Hydrocarbons
- Near-identical chemical and physical properties to the analyte, providing the most accurate correction for matrix effects and sample preparation variability.- High isotopic purity available.
- Primarily suitable for the analysis of 1,1,2,2-tetrachloroethane and closely related compounds.
Toluene-d8
Aromatic Hydrocarbons
- Widely used and commercially available.- Good for the analysis of benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX).
- May not be a suitable surrogate for analytes with different chemical properties (e.g., chlorinated hydrocarbons).
1,4-Dichlorobenzene-d4
Chlorinated Benzenes
- Effective for the analysis of chlorinated aromatic compounds.
- May not perfectly mimic the behavior of non-aromatic chlorinated compounds.
Bromochloromethane
General VOCs
- Can be used for a broad range of volatile compounds.
- As a non-isotopic internal standard, its chemical and physical properties differ more significantly from the analytes, potentially leading to less accurate correction.
Experimental Protocols
Detailed methodologies are crucial for reproducing and validating analytical methods. The following is a summary of the experimental protocol for the highly sensitive analysis of 1,1,2,2-tetrachloroethane in blood using an isotope dilution method.
Experimental Protocol: Analysis of 1,1,2,2-Tetrachloroethane in Blood by Purge and Trap Isotope Dilution GC/HRMS[1]
1. Sample Preparation:
A known amount of 1,1,2,2-Tetrachloroethane-d2 (internal standard) is added to a whole blood sample.
The sample is then purged with an inert gas to extract the volatile organic compounds.
2. Analyte Trapping and Desorption:
The purged VOCs are trapped on a sorbent material.
The trap is then heated to desorb the analytes into the gas chromatograph.
3. Gas Chromatography (GC):
The desorbed analytes are separated on a capillary GC column.
4. High-Resolution Mass Spectrometry (HRMS):
The separated compounds are introduced into a high-resolution mass spectrometer for detection and quantification.
The concentration of 1,1,2,2-tetrachloroethane is determined by comparing its response to the response of the 1,1,2,2-Tetrachloroethane-d2 internal standard.
Visualizing the Workflow
To better understand the logical flow of an analytical method using an internal standard, the following diagrams illustrate the key stages.
Caption: Experimental workflow for the analysis of volatile compounds using an internal standard.
Caption: Logical relationship showing how internal standards improve accuracy and precision.
Impurity Analysis in 1,1,2,2-Tetrachloroethane-d2: A Guide to ¹H and ¹³C NMR Chemical Shifts
For researchers, scientists, and professionals in drug development, ensuring the purity of deuterated solvents is paramount for accurate NMR spectroscopic analysis. This guide provides a comprehensive comparison of ¹H an...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, ensuring the purity of deuterated solvents is paramount for accurate NMR spectroscopic analysis. This guide provides a comprehensive comparison of ¹H and ¹³C NMR chemical shifts for common impurities found in 1,1,2,2-Tetrachloroethane-d2, along with detailed experimental protocols to aid in their identification.
1,1,2,2-Tetrachloroethane-d2 is a crucial solvent in NMR spectroscopy for its ability to dissolve a wide range of organic compounds. However, the presence of impurities, either from the manufacturing process or through contamination in the laboratory, can lead to extraneous signals in NMR spectra, complicating structural elucidation and quantitative analysis. This guide focuses on the identification of such impurities through a systematic presentation of their characteristic NMR chemical shifts.
Comparison of ¹H and ¹³C NMR Chemical Shifts
The following tables summarize the ¹H and ¹³C NMR chemical shifts of the residual solvent peak of 1,1,2,2-Tetrachloroethane-d2 and its potential impurities. Given the limited availability of data in 1,1,2,2-Tetrachloroethane-d2, chemical shifts for impurities are provided in chloroform-d (B32938) (CDCl₃), a common deuterated solvent with similar polarity, which serves as a reliable approximation.
Table 1: ¹H and ¹³C NMR Chemical Shifts of 1,1,2,2-Tetrachloroethane-d2
Compound
¹H Chemical Shift (ppm)
¹³C Chemical Shift (ppm)
Multiplicity
1,1,2,2-Tetrachloroethane-d2 (residual CHDCl₂)
6.00
73.78
t
Table 2: ¹H and ¹³C NMR Chemical Shifts of Potential Synthesis-Related Impurities in CDCl₃
Impurity
¹H Chemical Shift (ppm)
¹³C Chemical Shift (ppm)
Multiplicity (¹H)
1,1,1,2-Tetrachloroethane
4.18
66.8, 93.5
s
1,2-Dichloroethane
3.73
44.9
s
Trichloroethylene
6.46
124.7, 125.1
s
Table 3: ¹H and ¹³C NMR Chemical Shifts of Common Laboratory Solvents in CDCl₃
The following is a general protocol for the acquisition of ¹H and ¹³C NMR spectra for the identification of impurities in 1,1,2,2-Tetrachloroethane-d2.
Sample Preparation:
Accurately weigh approximately 5-20 mg of the analyte and dissolve it in 0.6-0.7 mL of 1,1,2,2-Tetrachloroethane-d2 in a clean, dry NMR tube.
If quantitative analysis is required, add a known amount of a suitable internal standard that does not have overlapping signals with the analyte or expected impurities. Tetramethylsilane (TMS) is a common internal standard, and its ¹H and ¹³C signals are set to 0.00 ppm.
¹H NMR Spectroscopy Acquisition Parameters:
Pulse Program: A standard single-pulse sequence (e.g., zg30 on Bruker instruments).
Spectral Width: Typically 12-16 ppm, centered around 6 ppm.
Acquisition Time: 2-4 seconds.
Relaxation Delay (d1): 1-5 seconds. For quantitative measurements, a longer relaxation delay (5 times the longest T1) is recommended.[1]
Number of Scans: 8 to 64 scans, depending on the sample concentration.
Temperature: 298 K (25 °C).
¹³C NMR Spectroscopy Acquisition Parameters:
Pulse Program: A proton-decoupled single-pulse sequence (e.g., zgpg30 on Bruker instruments).
Spectral Width: Typically 0-220 ppm.
Acquisition Time: 1-2 seconds.
Relaxation Delay (d1): 2-5 seconds.
Number of Scans: 1024 or more scans are often required due to the low natural abundance of ¹³C.
Temperature: 298 K (25 °C).
Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Phase the spectrum to obtain pure absorption lineshapes.
Apply a baseline correction to ensure a flat baseline.
Calibrate the chemical shift scale by setting the internal standard (e.g., TMS) to 0.00 ppm or the residual solvent peak to its known chemical shift.
Workflow for Impurity Identification
The process of identifying impurities in a deuterated solvent using NMR spectroscopy follows a logical workflow, as illustrated in the diagram below.
Caption: Workflow for the identification of impurities in deuterated solvents using NMR spectroscopy.
By following the provided data tables and experimental protocols, researchers can confidently identify and characterize common impurities in 1,1,2,2-Tetrachloroethane-d2, ensuring the integrity and accuracy of their NMR-based studies.
A Researcher's Guide to Analytical Method Validation Using 1,1,2,2-Tetrachloroethane-d2
For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The choice of an appropriate internal standard is a critical factor in ensuring the accuracy and reliability...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The choice of an appropriate internal standard is a critical factor in ensuring the accuracy and reliability of quantitative analytical methods. This guide provides an objective comparison of 1,1,2,2-Tetrachloroethane-d2 as an internal standard, complete with supporting experimental protocols and data presentation frameworks for validation.
Deuterated compounds, such as 1,1,2,2-Tetrachloroethane-d2, are widely utilized as internal standards in analytical chemistry, particularly for chromatographic techniques like gas chromatography-mass spectrometry (GC-MS).[1] Their key advantage lies in their chemical similarity to the target analytes, while their mass difference allows for clear differentiation by a mass spectrometer. This guide will delve into the validation of analytical methods employing this specific internal standard.
Performance Comparison of Internal Standards
The performance of an internal standard is evaluated based on its ability to compensate for variations in sample preparation and analysis, thereby improving the precision and accuracy of the results. Key validation parameters to consider when comparing 1,1,2,2-Tetrachloroethane-d2 with other potential internal standards include linearity, accuracy, precision, and robustness.
Data Presentation for Comparative Analysis
To facilitate a clear and objective comparison, all quantitative data from method validation studies should be summarized in structured tables. Below are template tables for presenting key validation parameters.
Table 1: Linearity and Range
Analyte
Internal Standard
Concentration Range (ng/mL)
Number of Points
Slope
Y-Intercept
Correlation Coefficient (r²)
Analyte X
1,1,2,2-Tetrachloroethane-d2
1 - 1000
8
Value
Value
>0.995
Analyte X
Alternative IS 1
1 - 1000
8
Value
Value
Value
Analyte X
Alternative IS 2
1 - 1000
8
Value
Value
Value
Table 2: Accuracy (Recovery)
Analyte
Internal Standard
Spiked Concentration (ng/mL)
Measured Concentration (ng/mL) (n=6)
Mean Recovery (%)
RSD (%)
Analyte X
1,1,2,2-Tetrachloroethane-d2
10
Value
Value
<15%
100
Value
Value
<15%
800
Value
Value
<15%
Analyte X
Alternative IS 1
10
Value
Value
Value
100
Value
Value
Value
800
Value
Value
Value
Table 3: Precision (Repeatability and Intermediate Precision)
Analyte
Internal Standard
Concentration (ng/mL)
Repeatability RSD (%) (n=6)
Intermediate Precision RSD (%) (Day 1 vs. Day 2)
Analyte X
1,1,2,2-Tetrachloroethane-d2
10
Value
Value
800
Value
Value
Analyte X
Alternative IS 1
10
Value
Value
800
Value
Value
Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)
Analyte
Internal Standard
LOD (ng/mL) (S/N Ratio)
LOQ (ng/mL) (S/N Ratio)
Analyte X
1,1,2,2-Tetrachloroethane-d2
Value (3:1)
Value (10:1)
Analyte X
Alternative IS 1
Value (3:1)
Value (10:1)
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of analytical methods. The following protocols outline the key experiments for validating a method using 1,1,2,2-Tetrachloroethane-d2 as an internal standard, primarily for the analysis of volatile organic compounds (VOCs) by GC-MS.
Preparation of Stock and Working Solutions
Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the reference standard of the analyte in a suitable solvent (e.g., methanol).
Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 1,1,2,2-Tetrachloroethane-d2 in the same manner.
Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution and spiking a constant concentration of the 1,1,2,2-Tetrachloroethane-d2 working solution into each standard.
Linearity and Range Assessment
Analyze a minimum of five to eight calibration standards covering the expected concentration range of the samples.
Plot the peak area ratio of the analyte to the internal standard against the corresponding analyte concentration.
Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²). The acceptance criterion for r² is typically ≥ 0.99.[2]
Accuracy (Recovery) Evaluation
Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) by spiking known amounts of the analyte into a blank matrix.
Add a fixed amount of the 1,1,2,2-Tetrachloroethane-d2 internal standard to each QC sample.
Analyze the QC samples (typically in replicates of 5 or 6) and calculate the percentage recovery by comparing the measured concentration to the nominal concentration. The mean recovery should ideally be within 85-115%.
Precision (Repeatability and Intermediate Precision) Determination
Repeatability (Intra-assay precision): Analyze the QC samples at low, medium, and high concentrations in replicates (n=6) on the same day and with the same instrument. Calculate the relative standard deviation (RSD).
Intermediate Precision (Inter-assay precision): Repeat the analysis of the QC samples on a different day, with a different analyst, or on a different instrument. Calculate the RSD for the combined data from both runs. The acceptance criterion for RSD is generally ≤ 15%.
Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)
LOD: The lowest concentration of the analyte that can be reliably detected. It is often determined as the concentration that yields a signal-to-noise (S/N) ratio of 3:1.
LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. It is typically determined as the concentration that provides an S/N ratio of 10:1. Alternatively, the LOQ can be established based on the standard deviation of the response and the slope of the calibration curve.[3]
Workflow for Analytical Method Validation
The following diagram illustrates the logical workflow for the validation of an analytical method using an internal standard.
Caption: Workflow for analytical method validation using an internal standard.
Signaling Pathway for Internal Standard Method
The underlying principle of the internal standard method is to correct for variations during sample processing and analysis. The following diagram illustrates this concept.
Caption: Signaling pathway of the internal standard method in analytical chemistry.
By following these guidelines and utilizing 1,1,2,2-Tetrachloroethane-d2 as an internal standard, researchers can develop and validate robust analytical methods, ensuring the generation of high-quality, reliable data for their scientific endeavors.
Inter-laboratory comparison of results using 1,1,2,2-Tetrachloroethane-d2.
An objective comparison of inter-laboratory performance for the analysis of 1,1,2,2-Tetrachloroethane-d2 is crucial for ensuring data reliability and accuracy across different research and testing facilities. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
An objective comparison of inter-laboratory performance for the analysis of 1,1,2,2-Tetrachloroethane-d2 is crucial for ensuring data reliability and accuracy across different research and testing facilities. This guide provides a framework for such a comparison, including hypothetical performance data, detailed experimental protocols, and workflow visualizations to aid researchers, scientists, and drug development professionals in evaluating and improving their analytical methodologies. 1,1,2,2-Tetrachloroethane-d2 is a deuterated form of 1,1,2,2-Tetrachloroethane, commonly used as an internal standard in analytical chemistry to enhance the precision of quantitative measurements.[1][2]
Inter-Laboratory Comparison: Hypothetical Performance Data
An inter-laboratory comparison (ILC), also known as a round-robin test, is a method for evaluating the performance of laboratories by comparing their results on the same or similar test items.[3][4][5][6] In this hypothetical scenario, ten laboratories participated in a proficiency testing (PT) study for the quantification of 1,1,2,2-Tetrachloroethane-d2 in a spiked water sample. The consensus mean from the participating laboratories was established, and Z-scores were calculated to evaluate individual laboratory performance. A Z-score between -2.0 and +2.0 is generally considered satisfactory.[7]
Table 1: Hypothetical Inter-Laboratory Comparison Results for 1,1,2,2-Tetrachloroethane-d2 in Water
Laboratory ID
Reported Concentration (µg/L)
Mean (µg/L)
Standard Deviation (µg/L)
Z-Score
Performance
Lab 1
9.85
10.02
0.25
-0.68
Satisfactory
Lab 2
10.15
10.02
0.25
0.52
Satisfactory
Lab 3
9.50
10.02
0.25
-2.08
Questionable
Lab 4
10.30
10.02
0.25
1.12
Satisfactory
Lab 5
9.95
10.02
0.25
-0.28
Satisfactory
Lab 6
10.55
10.02
0.25
2.12
Questionable
Lab 7
10.05
10.02
0.25
0.12
Satisfactory
Lab 8
9.70
10.02
0.25
-1.28
Satisfactory
Lab 9
10.20
10.02
0.25
0.72
Satisfactory
Lab 10
9.90
10.02
0.25
-0.48
Satisfactory
Experimental Protocols
The following is a representative experimental protocol for the analysis of 1,1,2,2-Tetrachloroethane-d2 in water samples, based on established methods for volatile organic compounds (VOCs).[8][9]
1. Sample Preparation (Purge and Trap)
Objective: To extract and concentrate the volatile 1,1,2,2-Tetrachloroethane-d2 from the water matrix.
Apparatus: Purge and trap system connected to a Gas Chromatograph/Mass Spectrometer (GC/MS).
Procedure:
A known volume of the water sample (e.g., 5-25 mL) is placed into a purging vessel.
The sample is purged with an inert gas (e.g., helium) at a constant flow rate for a specified time.
The purged analyte is trapped on a sorbent tube.
After purging, the sorbent tube is heated to desorb the analyte onto the GC column.[10]
2. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis
Objective: To separate and quantify 1,1,2,2-Tetrachloroethane-d2.
Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer.
Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, monitoring the characteristic ions of 1,1,2,2-Tetrachloroethane-d2.
3. Calibration and Quality Control
Calibration: A multi-point calibration curve is generated using standards of 1,1,2,2-Tetrachloroethane-d2 at known concentrations.
Quality Control:
Blanks: Method blanks are analyzed to check for contamination.
Spikes: Matrix spikes and matrix spike duplicates are analyzed to assess accuracy and precision.
Continuing Calibration Verification (CCV): A standard is analyzed periodically to ensure the stability of the instrument's response.
Visualizations
Experimental Workflow for 1,1,2,2-Tetrachloroethane-d2 Analysis
A simplified workflow for the analysis of 1,1,2,2-Tetrachloroethane-d2.
Logical Relationship of Inter-Laboratory Comparison Data Analysis
The process of evaluating laboratory performance in an ILC.
Alternative Internal Standards
While 1,1,2,2-Tetrachloroethane-d2 is a suitable internal standard, other deuterated compounds are also commonly used for the analysis of volatile organic compounds. The choice of an internal standard should ideally match the chemical properties of the analyte of interest. Some alternatives include:
Toluene-d8: Frequently used for the analysis of aromatic compounds.[11]
Benzene-d6: A good choice for the quantification of benzene (B151609) and related compounds.[11]
The selection of an appropriate internal standard is critical for achieving high-quality analytical data. Method validation studies should be conducted to confirm the suitability of the chosen internal standard for the specific application.
A Comparative Toxicological Profile of Chlorinated Ethanes for Researchers and Drug Development Professionals
An objective guide to the toxicological properties of chlorinated ethanes, supported by experimental data and detailed methodologies. This guide provides a comprehensive comparison of the toxicological profiles of severa...
Author: BenchChem Technical Support Team. Date: December 2025
An objective guide to the toxicological properties of chlorinated ethanes, supported by experimental data and detailed methodologies.
This guide provides a comprehensive comparison of the toxicological profiles of several chlorinated ethanes, a class of volatile organic compounds with a history of industrial and commercial use. Due to their persistence in the environment and potential for adverse health effects, a thorough understanding of their toxicological properties is crucial for researchers, scientists, and professionals involved in drug development and environmental health. This document summarizes key toxicological endpoints, outlines the experimental protocols used for their assessment, and visualizes a key metabolic activation pathway.
Comparative Toxicological Data
The following tables summarize the quantitative toxicological data for a selection of chlorinated ethanes, facilitating a direct comparison of their relative toxicities.
Table 1: Acute Toxicity Data for Selected Chlorinated Ethanes
Chemical Name
CASRN
Oral LD50 (mg/kg, rat)
Inhalation LC50 (ppm, rat, 4h)
Dermal LD50 (mg/kg, rabbit)
Chloroethane
75-00-3
Data not available
15,600
Data not available
1,1-Dichloroethane
75-34-3
725
16,000
1,060
1,2-Dichloroethane
107-06-2
670
1,000
2,800
1,1,1-Trichloroethane
71-55-6
9,600
18,000
5,000
1,1,2-Trichloroethane
79-00-5
580
2,000
3,780
1,1,1,2-Tetrachloroethane
630-20-6
670
1,500
6,300
1,1,2,2-Tetrachloroethane
79-34-5
250
900
5,000
Pentachloroethane
76-01-7
500
1,100
630
Hexachloroethane
67-72-1
4,460
5,000
32,000
Data compiled from various sources. LD50 and LC50 values can vary depending on the study parameters.
Table 2: Carcinogenicity and Mutagenicity of Selected Chlorinated Ethanes
Chemical Name
IARC Classification
NTP Classification
Ames Test Result
Chloroethane
Group 3
No evidence
Negative
1,1-Dichloroethane
Group 3
No evidence
Positive
1,2-Dichloroethane
Group 2B
Reasonably anticipated to be a human carcinogen
Positive
1,1,1-Trichloroethane
Group 2A
Reasonably anticipated to be a human carcinogen
Negative
1,1,2-Trichloroethane
Group 3
Reasonably anticipated to be a human carcinogen
Positive
1,1,1,2-Tetrachloroethane
Group 3
No evidence
Data not available
1,1,2,2-Tetrachloroethane
Group 2B
Reasonably anticipated to be a human carcinogen
Positive
Pentachloroethane
Group 3
No evidence
Data not available
Hexachloroethane
Group 2B
Reasonably anticipated to be a human carcinogen
Positive
IARC (International Agency for Research on Cancer) Classifications: Group 2A - Probably carcinogenic to humans; Group 2B - Possibly carcinogenic to humans; Group 3 - Not classifiable as to its carcinogenicity to humans.[1][2] NTP (National Toxicology Program) Classifications are based on the Report on Carcinogens.
Table 3: Reproductive and Developmental Toxicity of Selected Chlorinated Ethanes
Chemical Name
Reproductive Toxicity
Developmental Toxicity
Chloroethane
Limited data available
Limited data available
1,1-Dichloroethane
Evidence of effects in animal studies
Evidence of effects in animal studies
1,2-Dichloroethane
Evidence of effects in animal studies
Evidence of effects in animal studies
1,1,1-Trichloroethane
Limited evidence in animal studies
Limited evidence in animal studies
1,1,2-Trichloroethane
Evidence of effects in animal studies
Evidence of effects in animal studies
1,1,1,2-Tetrachloroethane
Data not available
Data not available
1,1,2,2-Tetrachloroethane
Evidence of effects in animal studies
Evidence of effects in animal studies
Pentachloroethane
Data not available
Data not available
Hexachloroethane
Evidence of effects in animal studies
Evidence of effects in animal studies
This table provides a qualitative summary based on available animal studies. The severity and nature of effects can vary significantly.
Table 4: Primary Target Organs of Selected Chlorinated Ethanes
Chemical Name
Primary Target Organs
Chloroethane
Central Nervous System, Liver, Kidney
1,1-Dichloroethane
Liver, Kidney, Central Nervous System
1,2-Dichloroethane
Liver, Kidney, Central Nervous System, Respiratory System
1,1,1-Trichloroethane
Central Nervous System, Liver, Heart
1,1,2-Trichloroethane
Liver, Kidney, Central Nervous System
1,1,1,2-Tetrachloroethane
Liver, Kidney
1,1,2,2-Tetrachloroethane
Liver, Kidney, Central Nervous System
Pentachloroethane
Liver, Kidney, Central Nervous System
Hexachloroethane
Liver, Kidney, Central Nervous System
Target organ toxicity is dose-dependent and can be influenced by the route and duration of exposure.
Experimental Protocols
The toxicological data presented in this guide are derived from standardized experimental protocols. Below are detailed methodologies for key experiments frequently cited in the toxicological assessment of chlorinated ethanes.
Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.
Housing and Feeding: Animals are housed individually. Food is withheld overnight before dosing, but water is available ad libitum.
Dose Administration: The test substance is administered orally by gavage in a single dose. The volume administered is kept constant by varying the concentration of the dosing solution.
Dosing Procedure: The study starts with a dose estimated to be just below the expected LD50. If the animal survives, the next animal is dosed at a higher level. If it dies, the next animal is dosed at a lower level. The dose progression factor is typically 1.5.
Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. Observations are made frequently on the day of dosing and at least daily thereafter.
Data Analysis: The LD50 is calculated using the maximum likelihood method based on the survival outcomes of the animals.
Bacterial Reverse Mutation Test (Ames Test - OECD 471)
Tester Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are used. These strains are auxotrophic for histidine or tryptophan, respectively, and are designed to detect different types of mutations.
Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), which is a liver homogenate from rats pre-treated with an enzyme inducer (e.g., Aroclor 1254). This is to assess the mutagenicity of the parent compound and its metabolites.
Test Procedure:
The tester strain, the test substance at various concentrations, and either the S9 mix or a buffer are combined in a test tube.
The mixture is pre-incubated at 37°C.
Molten top agar (B569324) is added, and the mixture is poured onto a minimal glucose agar plate.
Incubation: The plates are incubated at 37°C for 48-72 hours.
Data Collection and Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies compared to the negative control.[3]
In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474)
Test Animals: Typically, mice or rats of a standard laboratory strain are used.
Dose Administration: The test substance is administered to the animals, usually by oral gavage or intraperitoneal injection, at three or more dose levels. A positive and a negative control group are also included.
Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (e.g., 24 and 48 hours).
Slide Preparation: Smears are prepared from the collected cells and stained with a dye that allows for the differentiation of polychromatic erythrocytes (PCEs) and normochromatic erythrocytes (NCEs) and the visualization of micronuclei.
Microscopic Analysis: A sufficient number of PCEs (typically at least 2000 per animal) are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also determined to assess bone marrow toxicity.
Data Analysis: The frequency of micronucleated PCEs in the treated groups is compared to that in the negative control group. A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs indicates a genotoxic effect.
Visualization of a Key Toxicological Pathway
The toxicity of many chlorinated ethanes is dependent on their metabolic activation to reactive intermediates. The following diagram illustrates a generalized pathway for the metabolic activation of a chlorinated ethane (B1197151), leading to potential cellular damage.
Caption: Metabolic activation of a chlorinated ethane leading to toxicity.
Proper Disposal of 1,1,2,2-Tetrachloroethane-d2: A Step-by-Step Guide
The following protocol provides essential safety and logistical information for the proper disposal of 1,1,2,2-Tetrachloroethane-d2, a hazardous chemical that is fatal in contact with skin or if inhaled.[1][2][3] Adheren...
Author: BenchChem Technical Support Team. Date: December 2025
The following protocol provides essential safety and logistical information for the proper disposal of 1,1,2,2-Tetrachloroethane-d2, a hazardous chemical that is fatal in contact with skin or if inhaled.[1][2][3] Adherence to these procedures is critical to ensure personnel safety and environmental protection. This substance is toxic to aquatic life with long-lasting effects and must be disposed of as hazardous waste.[1][3][4][5]
Immediate Safety and Handling
Before handling or disposal, it is imperative to work in a well-ventilated area, preferably within a chemical fume hood.[2][6] The following Personal Protective Equipment (PPE) is mandatory:
Hand Protection: Wear protective gloves.
Eye/Face Protection: Use safety glasses with side-shields and a face shield.[3]
Skin and Body Protection: Wear protective clothing.[3]
Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2][3]
Avoid all personal contact, including inhalation of vapors, and prevent the substance from getting on skin, in eyes, or on clothing.[2][3] Do not eat, drink, or smoke when handling this chemical.[3]
Key Hazard and Regulatory Data
The following table summarizes the critical hazard classifications and regulatory information for 1,1,2,2-Tetrachloroethane-d2.
Identifier
Value
Source
GHS Hazard Statements
H310 (Fatal in contact with skin), H330 (Fatal if inhaled), H411 (Toxic to aquatic life with long lasting effects)
In the event of a spill, immediate and careful action is required:
Evacuate: Evacuate non-essential personnel from the spill area.[4][5]
Ventilate: Ensure the area is well-ventilated.
Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains or surface waters.[1][4][5]
Absorption: Cover and absorb the spill using an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[3][4][5]
Collection: Carefully collect the absorbed material and place it into a suitable, clearly labeled, and closed container for hazardous waste disposal.[3][4][5]
Step-by-Step Disposal Procedure
Disposal of 1,1,2,2-Tetrachloroethane-d2 and its containers must be managed as hazardous waste and handled by a licensed professional waste disposal service.[5]
Waste Collection:
Collect waste 1,1,2,2-Tetrachloroethane-d2 in a designated, approved hazardous waste container.[1] The container must be compatible with halogenated organic compounds.
Do not mix with incompatible materials such as strong oxidizing agents, strong bases, or metals like aluminum and zinc.[1][2]
Container Management:
Keep the waste container tightly closed and stored in a well-ventilated, secure area.[5][6][8]
Ensure the container is not filled to more than 90% of its capacity to allow for expansion.[8]
The exterior of the container must be kept clean and free of contamination.[8]
Labeling:
Clearly label the waste container with its contents ("Hazardous Waste: 1,1,2,2-Tetrachloroethane-d2") and appropriate hazard symbols.
Professional Disposal:
Contact your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal service to arrange for pickup and disposal.[5]
Provide the safety data sheet (SDS) to the disposal service.
Disposal must comply with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[7] Incineration is a prescribed treatment standard for some waste streams containing this chemical.[7]
Handle any contaminated packaging or empty containers in the same manner as the substance itself.[1]
Caption: Disposal workflow for 1,1,2,2-Tetrachloroethane-d2.
Essential Safety and Operational Guide for 1,1,2,2-Tetrachloroethane-d2
This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1,1,2,2-Tetrachloroethane-d2. The following procedures are designed to...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1,1,2,2-Tetrachloroethane-d2. The following procedures are designed to ensure the safe handling of this substance and to minimize risks to personnel and the environment.
Emergency Contact:
In case of an emergency, immediately contact your institution's environmental health and safety (EHS) department and refer to the specific emergency contact information provided by the chemical supplier.[1][3]
Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,1,2,2-Tetrachloroethane-d2.[5] This substance is fatal if it comes into contact with skin or is inhaled.[1][2][4][6]
PPE Category
Item
Specification
Hand Protection
Chemical-resistant gloves
Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use.[7]
Eye Protection
Safety glasses with side-shields or chemical goggles
A face shield is also recommended.[5][7] Contact lenses may pose a special hazard.[2]
Skin and Body Protection
Protective clothing
A complete suit protecting against chemicals is required. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[5][7]
Respiratory Protection
NIOSH/CEN approved respirator
Use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls. If the respirator is the sole means of protection, use a full-face supplied air respirator.[5][7] A self-contained breathing apparatus may be necessary in case of inadequate ventilation or for firefighting.[5]
Operational Plan: Handling and Storage
Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][5]
An eyewash station and a quick-drench shower must be readily available.[8]
Handling Procedures:
Read the Safety Data Sheet (SDS) thoroughly before use.
Avoid all personal contact, including inhalation of vapors.[2]
Do not eat, drink, or smoke in the handling area.[2][5]
Keep containers tightly sealed when not in use.[2][5]
Wash hands thoroughly with soap and water after handling.[2][7]
Storage:
Store in a cool, dry, and well-ventilated area.[2]
Keep the container tightly closed and upright to prevent leakage.[5]
Wear appropriate PPE, including respiratory protection.[5]
Contain the spill using inert absorbent material such as sand, earth, or vermiculite.[2][5]
Collect the absorbed material and place it in a suitable, labeled container for hazardous waste disposal.[2][5][7]
Prevent the spill from entering drains or water courses.[1][2]
First Aid:
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Immediately call a poison center or doctor.[1][5][6] If breathing is irregular or has stopped, administer artificial respiration.[4]
If on Skin: Immediately take off all contaminated clothing. Wash the skin gently with plenty of soap and water.[5][6][7] Immediately call a poison center or doctor.[5][6]
If in Eyes: Rinse cautiously with water for several minutes.[4] Seek medical advice.[3]
If Swallowed: Rinse mouth.[1][4] Immediately call a poison center or doctor.[5] Do not induce vomiting.[2]
Firefighting:
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[4][5]
Firefighters should wear a self-contained breathing apparatus and full protective clothing.[1][5][6]
Hazardous decomposition products in case of fire include carbon oxides (CO, CO2) and hydrogen chloride.[5]
Experimental Workflow for Handling 1,1,2,2-Tetrachloroethane-d2
Caption: Workflow for the safe handling of 1,1,2,2-Tetrachloroethane-d2.